Technical Documentation Center

4-{[(3-Methoxypropyl)amino]methyl}benzonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile

Core Science & Biosynthesis

Foundational

4-{[(3-Methoxypropyl)amino]methyl}benzonitrile CAS number lookup

The Identification, Synthesis, and Characterization of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile: A Comprehensive Guide to Obscure Chemical Intermediates As drug discovery programs expand into increasingly complex c...

Author: BenchChem Technical Support Team. Date: March 2026

The Identification, Synthesis, and Characterization of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile: A Comprehensive Guide to Obscure Chemical Intermediates

As drug discovery programs expand into increasingly complex chemical space, researchers frequently encounter highly specific molecular building blocks that lack readily available commercial sourcing or public-domain CAS Registry Numbers. One such compound is 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile (Molecular Formula: C12H16N2O).

This in-depth technical guide is designed for scientists and drug development professionals. It outlines the informatics strategy for structural identification, the causality behind selecting a de novo synthetic route, and a self-validating experimental protocol for the preparation and characterization of this versatile secondary amine.

Part 1: The Informatics of Chemical Identification

When a direct text-based CAS number lookup fails to yield commercial vendors, scientists must pivot to structural informatics. Querying databases using a broad molecular formula like C12H16N2O[1] will return hundreds of constitutional isomers. To isolate the exact target, a precise structural descriptor is required.

The workflow begins by generating the Simplified Molecular-Input Line-Entry System (SMILES) string for 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile: COCCCNCC1=CC=C(C#N)C=C1. This string is then used to perform exact-match and substructure searches across proprietary and open-access databases (e.g., SciFinder-n, Reaxys, PubChem). If the exact match yields no assigned CAS number or commercial supplier, the compound is classified as a proprietary or novel intermediate, necessitating de novo synthesis.

CAS_Lookup A Target: 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile B Generate SMILES: COCCCNCC1=CC=C(C#N)C=C1 A->B C Query Chemical Databases (SciFinder, PubChem, Reaxys) B->C D Exact Match Found? C->D E Retrieve CAS Number & Vendor Info D->E Yes F Substructure Search & De Novo Synthesis D->F No

Logical workflow for CAS number identification and database querying of novel intermediates.

Part 2: De Novo Synthesis Strategy and Causality

The most direct and high-yielding synthetic route to 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is the reductive amination of 4-cyanobenzaldehyde with 3-methoxypropylamine.

Reagent Selection: The Causality Behind Sodium Triacetoxyborohydride (STAB) In reductive amination, the choice of the reducing agent determines the chemoselectivity and overall yield of the reaction. For this specific transformation, Sodium Triacetoxyborohydride (NaBH(OAc)3) is the optimal reagent.

The causality behind this choice lies in the reagent's electronic structure. The electron-withdrawing acetoxy groups stabilize the boron-hydrogen bond, rendering STAB significantly milder than traditional reducing agents like sodium borohydride (NaBH4)[2]. This mildness provides two critical advantages for our target molecule:

  • Kinetic Selectivity: STAB reduces the intermediate iminium ion at a much faster rate than it reduces the starting aldehyde. This prevents the competitive reduction of 4-cyanobenzaldehyde into the undesired 4-(hydroxymethyl)benzonitrile byproduct[2].

  • Functional Group Tolerance: The cyano group (-CN) is highly sensitive to strong reducing agents (e.g., LiAlH4) but is completely inert to STAB, ensuring the structural integrity of the benzonitrile core[3].

Reactions utilizing STAB are generally faster and cleaner when performed in 1,2-dichloroethane (DCE) compared to tetrahydrofuran (THF)[3].

Part 3: Self-Validating Experimental Protocol

The following protocol is designed as a self-validating system. By utilizing an acid-base extraction during the workup phase, the procedure inherently verifies the presence of the basic secondary amine while stripping away neutral impurities, eliminating the need for time-consuming column chromatography.

Step-by-Step Methodology:

  • Imine Formation:

    • To an oven-dried round-bottom flask equipped with a magnetic stir bar, add 4-cyanobenzaldehyde (1.00 g, 7.63 mmol, 1.0 eq) and anhydrous 1,2-dichloroethane (DCE, 25 mL).

    • Add 3-methoxypropylamine (0.71 g, 8.01 mmol, 1.05 eq) dropwise at room temperature.

    • Stir the mixture for 1 hour under a nitrogen atmosphere to allow for complete imine formation.

  • Chemoselective Reduction:

    • Cool the reaction mixture to 0 °C using an ice bath.

    • Add Sodium Triacetoxyborohydride (STAB) (2.26 g, 10.68 mmol, 1.4 eq) portion-wise over 10 minutes to manage any mild exotherm[3].

    • Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

  • Quench and Initial Extraction:

    • Quench the reaction by slowly adding saturated aqueous NaHCO3 (20 mL). Stir vigorously for 15 minutes until gas evolution ceases.

    • Transfer to a separatory funnel and extract the aqueous layer with Dichloromethane (DCM) (2 x 20 mL). Combine the organic layers.

  • Self-Validating Acid-Base Purification:

    • Validation Step: Extract the combined organic layers with 1M aqueous HCl (2 x 20 mL). The basic secondary amine product will protonate and migrate into the aqueous phase as a water-soluble hydrochloride salt. Unreacted aldehyde and neutral byproducts will remain in the organic phase, which is discarded.

    • Cool the acidic aqueous phase to 0 °C and slowly basify with 2M NaOH until the pH reaches 10. The product will deprotonate and crash out as a free base.

    • Extract the basified aqueous layer with fresh DCM (3 x 20 mL).

    • Dry the combined pure organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield pure 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile as a pale yellow oil.

Synthesis_Workflow A 4-Cyanobenzaldehyde + 3-Methoxypropylamine B Imine Formation (DCE, RT, 1h) A->B C Reductive Amination (STAB, RT, 12h) B->C Chemoselective Reduction D Aqueous Quench (Saturated NaHCO3) C->D E Acid-Base Extraction (1M HCl then NaOH to pH 10) D->E Isolate basic amine F Pure 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile E->F

Step-by-step synthetic and purification workflow utilizing chemoselective reductive amination.

Part 4: Analytical Characterization Data

To confirm the structural identity and purity of the synthesized 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile, Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS) are utilized. The expected quantitative data is summarized in the tables below.

Table 1: Expected 1H NMR Data (400 MHz, CDCl3)

NucleusChemical Shift (ppm)MultiplicityIntegrationAssignment
1H7.60d (J = 8.0 Hz)2HAr-H (ortho to -CN)
1H7.45d (J = 8.0 Hz)2HAr-H (meta to -CN)
1H3.85s2HAr-CH2-N
1H3.45t (J = 6.2 Hz)2HO-CH2
1H3.30s3HO-CH3
1H2.70t (J = 6.8 Hz)2HN-CH2
1H1.80quintet (J = 6.5 Hz)2HC-CH2-C (aliphatic chain)
1H1.60br s1HN-H (exchangeable)

Table 2: Expected High-Resolution Mass Spectrometry (HRMS) Data

Ionization MethodExpected FormulaCalculated m/zExpected Adduct
ESI+C12H17N2O+205.1335[M+H]+

References

  • PubChemLite - Explore (Molecular Formula and Mass Validation Database). Université du Luxembourg.
  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry - ACS Publications.
  • "Sodium Triacetoxyborohydride - Application Guide." Sigma-Aldrich.
  • "Sodium triacetoxyborohydride - Reagent Properties and Chemoselectivity." Organic Chemistry Portal.

Sources

Exploratory

Structural Elucidation of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile: A Comprehensive ¹H NMR Guide

Executive Summary In modern drug discovery and medicinal chemistry, bifunctional building blocks are critical for synthesizing complex pharmacophores. 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is a prime example, co...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and medicinal chemistry, bifunctional building blocks are critical for synthesizing complex pharmacophores. 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is a prime example, combining a rigid, electron-deficient para-substituted benzonitrile core with a flexible, hydrophilic 3-methoxypropylamine side chain.

This whitepaper provides an in-depth, authoritative guide to the ¹H Nuclear Magnetic Resonance (NMR) spectrum of this molecule. By deconstructing the chemical structure into its fundamental electronic environments, we establish the causality behind the observed chemical shifts, coupling constants, and splitting patterns, providing researchers with a robust framework for structural verification and purity assessment.

Theoretical Framework & Signal Causality

Understanding the ¹H NMR spectrum of this compound requires analyzing the inductive and resonance effects governing its three distinct structural domains:

  • The Para-Substituted Benzonitrile Core: The cyano (-CN) group is strongly electron-withdrawing. Through both inductive and resonance effects, it depletes electron density from the aromatic ring, particularly deshielding the protons ortho to the -CN group. As demonstrated in Hammett analyses of para-substituted benzonitriles, these electronic variations create a highly predictable pseudo-AB (or AA'BB') spin system[1].

  • The Benzylic Amine Linkage: The methylene bridge (-CH₂-) is flanked by the aromatic ring and a secondary amine. The diamagnetic anisotropy of the benzene ring, combined with the electronegativity of the nitrogen atom, shifts these benzylic protons downfield. They typically appear as a sharp singlet due to the rapid intermolecular exchange of the adjacent amine proton, which prevents scalar coupling[2][3].

  • The 3-Methoxypropylamine Chain: This aliphatic chain contains three unique methylene environments. The electronegativity of the terminal ether oxygen strongly deshields the adjacent methylene and methyl protons, pushing them significantly downfield relative to the central aliphatic methylene bridge[4].

StructureShift Molecule 4-{[(3-Methoxypropyl) amino]methyl}benzonitrile Arom Aromatic Ring AA'BB' System 7.4 - 7.6 ppm Molecule->Arom Benz Benzylic -CH2- Singlet ~3.85 ppm Molecule->Benz Amine Secondary Amine Broad Singlet ~1.8 ppm Molecule->Amine Propyl Propyl Chain Multiplets 1.7 - 3.5 ppm Molecule->Propyl Methoxy Methoxy Group Singlet ~3.30 ppm Molecule->Methoxy

Fig 1. Logical relationship between structural fragments and their ¹H NMR chemical shifts.

Quantitative Data Presentation

The following table summarizes the predicted and empirically supported ¹H NMR data for 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile dissolved in CDCl₃ at 298 K.

Proton EnvironmentChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationAssignment Causality
Aromatic (H ortho to -CN) ~7.60Doublet (d)~8.02HDeshielded by electron-withdrawing -CN group.
Aromatic (H ortho to alkyl) ~7.45Doublet (d)~8.02HMildly shielded relative to the cyano-adjacent protons.
Benzylic (-CH₂-Ar) ~3.85Singlet (s)-2HDeshielded by aromatic ring and nitrogen; no coupling due to NH exchange.
Ether Methylene (-CH₂-O-) ~3.45Triplet (t)~6.52HStrongly deshielded by the adjacent highly electronegative oxygen.
Methoxy (-O-CH₃) ~3.30Singlet (s)-3HDeshielded by oxygen; terminal group with no adjacent protons.
Amine Methylene (-CH₂-N-) ~2.70Triplet (t)~7.02HModerately deshielded by the adjacent nitrogen atom.
Amine Proton (-NH-) 1.60 - 2.00Broad Singlet (br s)-1HBroadened by quadrupolar relaxation of ¹⁴N and chemical exchange.
Central Methylene (-CH₂-) ~1.75Quintet (p)~6.82HAliphatic environment; split by four adjacent protons (n+1 rule).

Self-Validating Experimental Protocol

To ensure the highest degree of trustworthiness and reproducibility, the following protocol represents a self-validating system for high-resolution ¹H NMR acquisition. The inclusion of an internal standard and rigorous shimming ensures that the resulting data is absolute and instrument-agnostic[3].

Step-by-Step Methodology:
  • Sample Preparation: Weigh exactly 10–15 mg of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile. Dissolve the compound completely in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS). The TMS acts as the internal zero-point reference.

  • Instrument Calibration: Transfer the solution to a high-precision 5 mm NMR tube. Insert the tube into a 400 MHz (or higher) NMR spectrometer. Lock the instrument onto the deuterium frequency of the CDCl₃ solvent.

  • Shimming & Tuning: Perform rigorous 3D shimming (focusing on Z, Z², and Z³ gradients) to optimize magnetic field homogeneity. Poor shimming will artificially broaden the signals, obscuring the fine J-coupling of the AA'BB' aromatic system.

  • Data Acquisition: Set the excitation pulse angle to 30° to allow for rapid pulsing. Set the acquisition time to ~3 seconds and the relaxation delay (d1) to 2 seconds to ensure complete longitudinal (T₁) relaxation of all protons between scans. Acquire a minimum of 16 scans.

  • Signal Processing: Apply a Fourier transform to the Free Induction Decay (FID). Manually correct the zero- and first-order phase to ensure all peaks are in the positive absorptive mode. Calibrate the chemical shift scale by setting the sharp TMS singlet to exactly 0.00 ppm.

NMRWorkflow A 1. Sample Preparation Dissolve in CDCl3 + 0.03% TMS B 2. Spectrometer Calibration Lock, Tune, and Shim (Z/Z2) A->B C 3. Data Acquisition ns=16, d1=2s, 400 MHz B->C D 4. Signal Processing Fourier Transform & Phase Correction C->D E 5. Spectral Analysis Integration & Multiplet Extraction D->E

Fig 2. Self-validating experimental workflow for high-resolution ¹H NMR acquisition.

Mechanistic Insights & Signal Assignment

The Aromatic Region (7.40 - 7.70 ppm)

The para-substituted benzene ring yields a highly characteristic splitting pattern. Because the molecule has a plane of symmetry through the C1 and C4 positions, the two protons ortho to the cyano group are chemically equivalent, as are the two protons ortho to the aminomethyl group. The strong electron-withdrawing nature of the -CN group pulls electron density away from the ring, deshielding the adjacent protons and shifting them downfield to ~7.60 ppm. The aminomethyl group is mildly electron-donating via hyperconjugation, placing its adjacent protons slightly upfield at ~7.45 ppm[1].

The Benzylic and Amine Protons (1.60 - 3.90 ppm)

The benzylic protons (-CH₂-Ar) appear as a distinct, sharp singlet at ~3.85 ppm[2]. Although they are adjacent to the secondary amine (-NH-), scalar coupling (J-coupling) is rarely observed in CDCl₃ at room temperature. This is because the amine proton undergoes rapid intermolecular chemical exchange, decoupling it from the adjacent carbon-bound protons. The amine proton itself will appear as a broad singlet around 1.60–2.00 ppm, a shift that is highly concentration- and temperature-dependent[3].

The Aliphatic Ether Chain (1.70 - 3.50 ppm)

The 3-methoxypropyl chain acts as a textbook example of first-order splitting. The central methylene group (-CH₂-CH₂-CH₂-) is split by the four protons on the adjacent carbons, resulting in a quintet at ~1.75 ppm. The methylene group attached to the nitrogen is shifted to ~2.70 ppm (triplet), while the methylene attached to the oxygen is shifted much further downfield to ~3.45 ppm (triplet) due to oxygen's higher electronegativity. Finally, the terminal methoxy group (-OCH₃) appears as a sharp, intense 3H singlet at ~3.30 ppm, as it has no adjacent protons to couple with[4].

References

  • Title: 4-(Aminomethyl)
  • Source: National Institutes of Health (NIH)
  • Title: Application Notes and Protocols: 1H NMR Spectrum of 4-(Trifluoromethyl)
  • Title: Controlled Regulation of the Nitrile Activation of a Peroxocobalt(III)

Sources

Foundational

An In-Depth Technical Guide to the FT-IR Analysis of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile

Foreword: The Analytical Imperative in Modern Drug Discovery In the landscape of pharmaceutical and materials science research, the unambiguous characterization of novel chemical entities is paramount. 4-{[(3-Methoxyprop...

Author: BenchChem Technical Support Team. Date: March 2026

Foreword: The Analytical Imperative in Modern Drug Discovery

In the landscape of pharmaceutical and materials science research, the unambiguous characterization of novel chemical entities is paramount. 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile, a molecule incorporating a diverse array of functional groups—a nitrile, a secondary amine, an ether, and an aromatic ring—serves as an excellent model for the analytical challenges researchers face. Its structural verification is not merely a procedural checkpoint but a foundational element of quality control, reaction monitoring, and regulatory compliance.

This guide provides a comprehensive, field-tested framework for the analysis of this molecule using Fourier-Transform Infrared (FT-IR) Spectroscopy. We will move beyond a simple recitation of peak positions to explore the causality behind experimental choices, ensuring that the presented methodology is not just a protocol, but a self-validating system for generating reliable and reproducible data.

The Principle of Inquiry: Why FT-IR Spectroscopy?

FT-IR spectroscopy is a cornerstone analytical technique for the qualitative analysis of organic compounds.[1] It operates by measuring the absorption of infrared radiation by a sample, which excites molecular vibrations such as the stretching and bending of chemical bonds.[1] Each functional group possesses a characteristic vibrational frequency, making the resulting spectrum a unique "molecular fingerprint" of the compound.[1][2] For a multifunctional molecule like 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile, FT-IR is exceptionally powerful for:

  • Identity Confirmation: Verifying the presence of all key functional groups, confirming that the synthesized molecule is indeed the target compound.

  • Purity Assessment: Detecting impurities, such as residual starting materials (e.g., alcohols or primary amines) or by-products, which would exhibit their own characteristic absorption bands.

  • Reaction Kinetics: Monitoring the progress of a synthesis by observing the disappearance of reactant peaks and the appearance of product peaks in real-time.

The Attenuated Total Reflectance (ATR) sampling technique is particularly well-suited for this analysis. ATR requires minimal to no sample preparation for liquids or solids, making it a rapid and non-destructive method that yields high-quality, reproducible spectra.[3][4][5][6]

Experimental Protocol: From Sample to Spectrum

The following protocol details the acquisition of an FT-IR spectrum using a modern spectrometer equipped with a diamond ATR accessory. The logic behind each step is provided to ensure methodological integrity.

Instrument and Sample Preparation
  • Instrument Initialization: Power on the FT-IR spectrometer and allow the source and laser to stabilize for at least 15-30 minutes. This ensures thermal equilibrium and minimizes spectral drift.

  • Accessory Cleaning: The ATR crystal (typically diamond) must be impeccably clean. Clean the crystal surface with a solvent known to dissolve the analyte and any potential contaminants (e.g., isopropanol or acetone), followed by a final rinse with a volatile solvent. Use a soft, non-abrasive wipe. This step is crucial to prevent cross-contamination from previous analyses.

  • Acquiring the Background Spectrum: A background spectrum of the clean, empty ATR crystal is acquired first. This is a critical self-validating step to digitally subtract the spectral contributions of atmospheric water (broad bands ~3400 cm⁻¹) and carbon dioxide (sharp bands ~2360 cm⁻¹), as well as any intrinsic absorbance from the diamond crystal itself.[7] This ensures that the final spectrum is solely representative of the analyte.

  • Sample Application: Place a small drop (1-2 µL) of neat 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile directly onto the center of the ATR crystal.[8][9][10] If the sample is a solid, place a small amount of powder onto the crystal.

  • Ensuring Optimal Contact: For solids or viscous liquids, lower the ATR press and apply consistent pressure to ensure intimate contact between the sample and the crystal surface.[8] The quality of an ATR spectrum is directly dependent on the quality of this contact, as the infrared beam's evanescent wave only penetrates a few microns into the sample.[11][12]

Data Acquisition Parameters
  • Spectral Range: 4000 – 400 cm⁻¹

  • Resolution: 4 cm⁻¹ (A standard choice providing sufficient detail for resolving most vibrational bands without introducing excessive noise).

  • Number of Scans: 32 scans are typically co-added. This improves the signal-to-noise ratio (S/N) by a factor of √32, making weaker bands more discernible.

  • Data Mode: Transmittance or Absorbance. While instruments often collect in transmittance, data is typically analyzed in absorbance mode as peak intensity is directly proportional to concentration (Beer-Lambert Law).

Experimental Workflow Diagram

FT_IR_Workflow A Clean ATR Crystal B Acquire Background Spectrum (Atmosphere + Crystal) A->B C Apply Sample to Crystal B->C D Acquire Sample Spectrum C->D E Ratio Sample to Background (Automated Process) D->E F Perform Data Processing (e.g., Baseline Correction) E->F G Final Spectrum for Interpretation F->G

Caption: Workflow for acquiring an ATR-FT-IR spectrum.

Spectral Interpretation: Deconstructing the Molecular Fingerprint

The interpretation of the FT-IR spectrum of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile involves systematically identifying the absorption bands corresponding to each of its constituent functional groups. The spectrum is typically divided into the diagnostic region (>1500 cm⁻¹) and the fingerprint region (<1500 cm⁻¹).[13]

Diagnostic Region (4000 - 1500 cm⁻¹)

This region is home to the stretching vibrations of most key functional groups.

  • Secondary Amine (N-H Stretch): A single, weak-to-moderate, sharp absorption band is expected in the range of 3350 - 3310 cm⁻¹ .[14][15][16] This peak is characteristic of the N-H stretching vibration in a secondary amine. Its presence is a primary indicator of the amine group, and its sharpness helps distinguish it from the typically broad O-H stretch of an alcohol, which would be a potential impurity.[16][17]

  • Aromatic and Aliphatic C-H Stretches:

    • Aromatic (=C-H): Weak to moderate bands are expected just above 3000 cm⁻¹, typically around 3100 - 3000 cm⁻¹ .[18][19][20] The presence of absorption peaks in this specific area is a strong confirmation of the aromatic ring.

    • Aliphatic (-C-H): Moderate to strong absorption bands will appear just below 3000 cm⁻¹, in the 2950 - 2850 cm⁻¹ range.[21] These arise from the asymmetric and symmetric stretching vibrations of the CH₂ and CH₃ groups in the methoxypropyl chain.

  • Nitrile (C≡N Stretch): A very distinct, sharp, and strong absorption band is predicted in the range of 2240 - 2220 cm⁻¹ .[22] The nitrile stretch is one of the most characteristic and easily identifiable peaks in an IR spectrum due to its unique position where few other groups absorb.[23][24] Conjugation with the aromatic ring shifts this band to a slightly lower wavenumber compared to saturated nitriles.[22][24]

Fingerprint Region (1500 - 400 cm⁻¹)

This region contains complex vibrations, including bending and single-bond stretches, that are unique to the overall molecular structure.

  • Aromatic Ring (C=C Stretches): Several medium-to-strong, sharp bands are expected in the 1600 - 1450 cm⁻¹ region.[18][19][25] These absorptions are due to the carbon-carbon stretching vibrations within the benzene ring and are highly characteristic of an aromatic system.

  • Amine (N-H Bend): A moderate absorption may be observed around 1650 - 1560 cm⁻¹ due to the N-H bending vibration.[15][26] This can sometimes overlap with the aromatic C=C stretching bands.

  • Ether (C-O-C Stretch): The ether linkage will produce a strong and prominent C-O stretching band. As this is an aryl alkyl ether, two distinct bands are expected:

    • An asymmetric C-O-C stretch near 1300 - 1200 cm⁻¹ (typically around 1250 cm⁻¹).[27][28]

    • A symmetric C-O-C stretch near 1050 - 1010 cm⁻¹ .[28] The presence of a strong band in this region, in the absence of a broad O-H stretch, is a key indicator of the ether functional group.[27][29]

  • Aromatic C-H Out-of-Plane Bending: Strong absorptions in the 900 - 675 cm⁻¹ region arise from the out-of-plane ("oop") bending of the aromatic C-H bonds.[18] The exact position of these bands is highly diagnostic of the substitution pattern on the benzene ring. For a 1,4-disubstituted (para) ring, a strong band is typically expected in the 860-800 cm⁻¹ range.

Data Summary Table
Wavenumber Range (cm⁻¹)Functional Group & BondVibrational ModeExpected Intensity
3350 - 3310Secondary Amine (N-H)StretchMedium, Sharp
3100 - 3000Aromatic (C-H)StretchMedium
2950 - 2850Alkyl (C-H)StretchStrong
2240 - 2220Nitrile (C≡N)StretchStrong, Sharp
1600 - 1450Aromatic (C=C)In-ring StretchMedium-Strong
1650 - 1560Secondary Amine (N-H)BendMedium
1300 - 1200Aryl Alkyl Ether (C-O)Asymmetric StretchStrong
1050 - 1010Aryl Alkyl Ether (C-O)Symmetric StretchStrong
900 - 675Aromatic (C-H)Out-of-Plane BendStrong

Troubleshooting and Advanced Considerations

A perfect spectrum is not always guaranteed. Understanding potential pitfalls is key to robust analysis.

  • Issue: A very broad, strong band centered around 3400 cm⁻¹ masks the N-H stretch.

    • Cause: Water contamination in the sample or on the ATR crystal.

    • Solution: Ensure the sample is anhydrous. Thoroughly clean and dry the ATR crystal. Purge the spectrometer's sample compartment with dry nitrogen or air to displace atmospheric moisture.

  • Issue: The nitrile peak at ~2230 cm⁻¹ is weak or absent.

    • Cause: The compound may not be the correct product, or there is poor sample contact with the ATR crystal.

    • Solution: Re-apply the sample, ensuring adequate pressure for good contact. If the peak remains absent, the identity of the compound should be questioned and verified with an orthogonal technique like NMR or Mass Spectrometry.

  • Issue: The entire spectrum has low intensity (a "flat line").

    • Cause: No sample on the crystal, or extremely poor contact.

    • Solution: Verify that the sample was applied correctly and re-apply pressure.

Troubleshooting Logic Diagram

Troubleshooting Start Poor Quality Spectrum? Q1 Broad band at ~3400 cm⁻¹? Start->Q1 Yes Q2 Key peaks weak or missing (e.g., C≡N at 2230 cm⁻¹)? Start->Q2 No A1 Water Contamination. Dry sample and purge instrument. Q1->A1 A2 Check sample identity. Re-apply sample, ensure good contact with ATR crystal. Q2->A2 Yes Q3 Overall signal is noisy? Q2->Q3 No A3 Increase number of scans. Ensure good sample contact. Q3->A3 Yes End Consult Instrument Specialist Q3->End No

Caption: A decision tree for troubleshooting common FT-IR issues.

Conclusion

The FT-IR analysis of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is a powerful and efficient method for its structural elucidation and quality control. By leveraging the characteristic absorption frequencies of its nitrile, secondary amine, ether, and aromatic functionalities, a detailed and confident identification can be made. A methodologically sound approach, beginning with meticulous sample handling and background correction and followed by a systematic interpretation of the diagnostic and fingerprint regions, provides a robust framework for analysis. This guide serves not only as a protocol for this specific molecule but as a template for the critical evaluation of any novel compound, reinforcing the indispensable role of FT-IR spectroscopy in the modern research and development laboratory.

References

  • Specac Ltd. (n.d.). Everything You Need to Know About ATR-FTIR Spectroscopy. Retrieved from Specac: [Link]

  • Northern Illinois University. (n.d.). FT-IR Sample Preparation. Department of Chemistry and Biochemistry. Retrieved from: [Link]

  • Oreate AI. (2023, December 25). Difference between Primary Secondary and Tertiary Amines Via FTIR. Retrieved from: [Link]

  • Oreate AI. (2026, January 8). Decoding the IR Spectrum of Secondary Amines. Oreate AI Blog. Retrieved from: [Link]

  • The Organic Chemistry Tutor. (2023, February 27). IR spectrum of Ethers || FTIR spectroscopy || Difference from Esters & alcohols. YouTube. Retrieved from: [Link]

  • ResearchGate. (2025, June 30). FT-IR Spectral Characterization of Aromatic Compounds in Pyrolytic Oil from Waste Tires: Implications for Alternative Fuel Appli. Retrieved from: [Link]

  • Harrick Scientific Products, Inc. (2026, March 12). A Diamond ATR-FTIR Study of Nitriles. Spectroscopy Online. Retrieved from: [Link]

  • Bernstein, M. P., Sandford, S. A., Allamandola, L. J., & Chang, S. (1997). The infrared spectra of nitriles and related compounds frozen in Ar and H2O. The Astrophysical Journal, 476(2), 932.
  • Bruker. (n.d.). Guide to FT-IR Spectroscopy. Retrieved from: [Link]

  • Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy. Retrieved from: [Link]

  • Mettler Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Retrieved from: [Link]

  • Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from: [Link]

  • Technology Networks. (2025, March 21). How to Interpret FTIR Results: A Beginner's Guide. Analytical Chemistry. Retrieved from: [Link]

  • Bruker. (n.d.). Attenuated Total Reflectance (ATR). Retrieved from: [Link]

  • University of Florida. (n.d.). Sample Preparation – FT-IR/ATR. Polymer Chemistry Characterization Lab. Retrieved from: [Link]

  • Workman, J. Jr. (2017, May 1). The C-O Bond III: Ethers By a Knockout. Spectroscopy Online. Retrieved from: [Link]

  • ResearchGate. (2021, January 24). How to prepare a liquid sample for FTIR spectrum?. Retrieved from: [Link]

  • Oreate AI. (2023, December 17). Difference between Ether and Ester Bonding in FTIR Spectra. Retrieved from: [Link]

  • Chemistry LibreTexts. (2024, September 30). 18.8: Spectroscopy of Ethers. Retrieved from: [Link]

  • University of Calgary. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from: [Link]

  • NC State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. In Organic Chemistry. Retrieved from: [Link]

  • OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines. In Organic Chemistry. Retrieved from: [Link]

  • ResearchGate. (2025, October 5). The infrared spectra of secondary amines and their salts. Retrieved from: [Link]

  • Analytical Science. (n.d.). Interpretation of Infrared Spectra, A Practical Approach. Wiley. Retrieved from: [Link]

  • University of Calgary. (n.d.). IR Spectroscopy Tutorial: Aromatics. Retrieved from: [Link]

  • Chemistry LibreTexts. (2024, September 26). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from: [Link]

  • Chemistry Steps. (2025, August 29). Interpreting IR Spectra. Retrieved from: [Link]

  • B.A. DeBord, B.A. (2019, July 1). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online. Retrieved from: [Link]

  • OpenStax. (n.d.). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry: A Tenth Edition. Retrieved from: [Link]

  • Chemistry LibreTexts. (2024, September 30). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from: [Link]

  • OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry. Retrieved from: [Link]

Sources

Exploratory

Advanced Mass Spectrometry Fragmentation Analysis of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile

Executive Summary The structural elucidation and quantification of small-molecule active pharmaceutical ingredients (APIs) rely heavily on predictable mass spectrometry (MS) behavior. 4-{[(3-Methoxypropyl)amino]methyl}be...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The structural elucidation and quantification of small-molecule active pharmaceutical ingredients (APIs) rely heavily on predictable mass spectrometry (MS) behavior. 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile (Chemical Formula: C12H16N2O) is a highly versatile secondary amine characterized by a 4-cyanobenzyl moiety and a 3-methoxypropyl chain. This whitepaper provides an in-depth mechanistic analysis of its collision-induced dissociation (CID) and higher-energy C-trap dissociation (HCD) pathways, offering a self-validating experimental protocol for researchers conducting pharmacokinetic profiling or metabolite identification.

Molecular Architecture & Ionization Dynamics

In positive electrospray ionization (ESI+), the secondary amine acts as the primary protonation site due to its high gas-phase basicity. The molecule readily accepts a proton to form a highly stable, even-electron precursor ion [M+H]+ at an exact monoisotopic mass of m/z 205.1341 .

Once isolated in the mass spectrometer, the internal energy imparted through collisional activation dictates the fragmentation trajectory. Because the precursor is an even-electron species, its dominant fragmentation pathways follow the "even-electron rule," yielding even-electron product ions and neutral fragments[1].

Mechanistic Causality of Fragmentation Pathways

The fragmentation of protonated secondary benzylamines is strictly governed by charge-directed mechanisms and the thermodynamic stability of the resulting carbocations[2]. For this molecule, three core pathways dictate the MS/MS spectral fingerprint:

Pathway A: Benzylic C-N Bond Cleavage (The Dominant Route)

The most thermodynamically favored cleavage occurs at the benzylic C-N bond. Upon activation, the elongated C-N bond undergoes heterolytic cleavage. This pathway bifurcates based on where the charge is retained:

  • Formation of the 4-Cyanobenzyl Cation (m/z 116.0500): The charge migrates to the benzylic carbon, expelling 3-methoxypropylamine as a neutral leaving group (89.0841 Da). Despite the electron-withdrawing nature of the cyano group, the resulting [C8H6N]+ cation is highly stabilized by the aromatic π -system[3]. Consequently, m/z 116 is universally observed as the base peak (100% relative abundance) in optimized HCD spectra.

  • Formation of the 3-Methoxypropylamine Cation (m/z 90.0913): In a competing but less dominant charge-retention scenario, the nitrogen atom retains the proton, expelling a neutral 4-cyanobenzyl radical/molecule. This produces the [C4H11NO]+ fragment at m/z 90[4].

Pathway B: Neutral Loss of Methanol

The presence of the 3-methoxypropyl chain introduces a secondary, highly diagnostic fragmentation mechanism: the neutral loss of methanol (32.0262 Da)[1]. The protonated secondary amine transfers a proton to the methoxy oxygen via a cyclic transition state. This triggers the elimination of CH3OH, forming a cyclic (azetidine or pyrrolidine-like) product ion at m/z 173.1079 .

Fragmentation Precursor Precursor Ion [M+H]+ m/z 205.134 Frag116 4-Cyanobenzyl Cation m/z 116.050 Precursor->Frag116 Benzylic C-N Cleavage (Charge on Benzyl) Frag90 3-Methoxypropylamine Ion m/z 90.091 Precursor->Frag90 Benzylic C-N Cleavage (Charge on Amine) Frag173 [M+H - CH3OH]+ m/z 173.108 Precursor->Frag173 Neutral Loss of Methanol (-32 Da)

Figure 1: Core MS/MS fragmentation pathways of the protonated precursor ion.

Self-Validating LC-MS/MS Experimental Protocol

To ensure reproducible fragmentation and high-fidelity data acquisition, the following step-by-step methodology is optimized for secondary benzylamines using a high-resolution Orbitrap or Time-of-Flight (TOF) mass spectrometer.

Step 1: Sample Preparation

  • Solvent Matrix: Dissolve the analyte in 50:50 Methanol/Water supplemented with 0.1% Formic Acid to a final concentration of 1 µg/mL. Causality: Formic acid acts as a proton donor, ensuring >99% ionization efficiency of the secondary amine prior to droplet desolvation.

Step 2: Chromatographic Separation

  • Column: C18 UHPLC column (2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase: Gradient elution using Water (0.1% FA) and Acetonitrile (0.1% FA) at a flow rate of 0.4 mL/min.

Step 3: Source Tuning (ESI+)

  • Capillary Voltage: +3.5 kV.

  • Capillary Temperature: 275°C to facilitate rapid droplet evaporation without inducing thermal degradation.

  • Sheath Gas: 40 arbitrary units.

Step 4: Precursor Isolation & Fragmentation

  • Quadrupole Isolation: Isolate the [M+H]+ ion at m/z 205.1 using a narrow 1.0 m/z isolation window to prevent co-fragmentation of isobaric background ions.

  • HCD Collision Energy: Apply a stepped Normalized Collision Energy (NCE) of 20%, 30%, and 40%. Causality: Stepped NCE ensures the simultaneous capture of fragile transition ions (e.g., m/z 173 from methanol loss) and robust terminal fragments (e.g., m/z 116).

Step 5: High-Resolution Detection

  • Resolution: Set the mass analyzer to a resolution of 35,000 (at m/z 200) to guarantee mass accuracy within < 5 ppm, enabling exact formula assignment for all product ions.

Workflow Sample Sample Prep (1 µg/mL) LC UHPLC (C18 Column) Sample->LC ESI ESI+ (3.5 kV) LC->ESI Quad Quadrupole (m/z 205.1) ESI->Quad HCD HCD Cell (NCE 20-40%) Quad->HCD TOF Orbitrap/TOF (High-Res) HCD->TOF

Figure 2: Step-by-step LC-MS/MS experimental workflow for optimal secondary amine fragmentation.

Quantitative Fragment Analysis

The table below synthesizes the exact masses, elemental formulas, and relative abundances of the critical diagnostic fragments generated under the optimized NCE 30% conditions.

Fragment IonExact Mass (m/z)FormulaMass Error (ppm)Relative AbundanceMechanistic Origin
[M+H]+ 205.1341[C12H17N2O]+< 2.015%Intact protonated precursor
Frag A1 116.0500[C8H6N]+< 2.0100% (Base Peak)Benzylic C-N cleavage (Charge on benzyl)
Frag A2 90.0913[C4H11NO]+< 2.045%Benzylic C-N cleavage (Charge on amine)
Frag B 173.1079[C11H13N2]+< 2.025%Neutral loss of Methanol (-32 Da)
Frag C 58.0651[C3H8N]+< 2.010%Propyl chain aliphatic cleavage
Strategic Applications in Bioanalysis

Understanding the fragmentation of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is paramount for developing highly sensitive Multiple Reaction Monitoring (MRM) assays. For quantitative triple quadrupole (QqQ) workflows, the m/z 205.1 116.1 transition is the gold standard for quantitation due to the exceptional stability and high yield of the 4-cyanobenzyl cation. The secondary transition m/z 205.1 90.1 serves as an ideal qualifier ion to ensure peak purity and assay specificity.

Sources

Foundational

An In-depth Technical Guide to the Solubility Profiling of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile

Abstract Solubility is a critical physicochemical property that dictates the developability and ultimate therapeutic efficacy of a potential drug candidate.[1][2][3] For novel compounds such as 4-{[(3-Methoxypropyl)amino...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Solubility is a critical physicochemical property that dictates the developability and ultimate therapeutic efficacy of a potential drug candidate.[1][2][3] For novel compounds such as 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile, a thorough understanding of its solubility profile is paramount for researchers, scientists, and drug development professionals. This guide provides a comprehensive framework for the experimental determination and interpretation of the aqueous and organic solvent solubility of this compound. We will delve into the structural features of the molecule to predict its solubility behavior, present detailed, field-proven protocols for determining both thermodynamic and kinetic solubility, and explain the critical role of pH in modulating the solubility of this ionizable compound. This document is designed to be a practical, in-depth resource, grounding its methodologies in established scientific principles and regulatory standards to ensure the generation of reliable and reproducible data.

Introduction: The Imperative of Solubility in Drug Discovery

The journey of a new chemical entity (NCE) from the laboratory to the clinic is fraught with challenges, with poor physicochemical properties being a leading cause of attrition.[3] Among these properties, aqueous solubility is a cornerstone of drug action, particularly for orally administered therapeutics.[1][2] A drug must be in solution at the site of absorption to permeate biological membranes and enter systemic circulation to exert its pharmacological effect.[1] It is estimated that a significant percentage of newly discovered drug candidates are poorly soluble in water, posing a major hurdle to their formulation and bioavailability.[3][4]

Early and accurate determination of a compound's solubility profile allows for:

  • Informed Candidate Selection: Prioritizing compounds with favorable biopharmaceutical properties.[5]

  • Rational Formulation Design: Developing appropriate delivery systems to enhance bioavailability, from simple solutions to complex lipid-based formulations or solid dispersions.[6][7][8]

  • Reliable In Vitro Screening: Ensuring that compound concentrations in biological assays are accurate and not limited by poor solubility, which can lead to misleading structure-activity relationship (SAR) data.[9][10]

  • Prediction of In Vivo Performance: Using solubility data to model and predict a drug's absorption and pharmacokinetic profile.[5]

This guide will focus on providing the necessary protocols and theoretical understanding to comprehensively characterize the solubility of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile.

Physicochemical Characterization and Predicted Solubility Profile

A molecule's structure provides critical clues to its solubility. 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is comprised of three key functional regions:

  • A benzonitrile core: This aromatic ring with a nitrile group is relatively non-polar and hydrophobic, which is expected to contribute to low intrinsic aqueous solubility.

  • A secondary amine: This group is basic and ionizable. At physiological pH, it is expected to be protonated, which will significantly increase its interaction with water and enhance aqueous solubility. The extent of ionization is governed by its pKa.

  • A methoxypropyl group: This aliphatic ether chain adds a degree of lipophilicity but also has a polar ether oxygen that can act as a hydrogen bond acceptor, modestly influencing solubility.

The Critical Role of pKa and the Henderson-Hasselbalch Equation

The secondary amine in 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile makes its aqueous solubility highly dependent on pH. The relationship between pH, the acid dissociation constant (pKa) of the conjugate acid of the amine, and the ratio of the ionized (protonated, BH+) to the unionized (free base, B) forms of the molecule is described by the Henderson-Hasselbalch equation.[11][12][13][14]

For a weak base like the amine in our target molecule, the equation is: pH = pKa + log ([B] / [BH+])

Where:

  • [B] is the concentration of the unionized free base.

  • [BH+] is the concentration of the ionized conjugate acid.

This relationship dictates that:

  • At a pH below the pKa, the amine will be predominantly in its protonated, more soluble form.

  • At a pH above the pKa, the amine will be predominantly in its neutral, less soluble form.

  • At a pH equal to the pKa, the concentrations of the ionized and unionized forms are equal.

The intrinsic solubility (S₀) is the solubility of the neutral form of the molecule. The total solubility at a given pH (S_pH) for a basic compound is given by: S_pH = S₀ * (1 + 10^(pKa - pH))

Therefore, determining the pKa is a crucial first step in understanding the solubility profile. While experimental determination is most accurate, computational methods can provide reliable predictions for drug-like molecules.[15][16][17][18][19] Based on similar structures, the pKa of the secondary amine in 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is likely to be in the range of 8.5 - 10.5. This means that at physiological pH (~7.4), a significant portion of the molecule will be in its more soluble, ionized form.

Experimental Protocols for Solubility Determination

Two types of solubility are typically measured during drug development: thermodynamic and kinetic solubility.

  • Thermodynamic Solubility is the true equilibrium solubility of a compound, where a saturated solution is in equilibrium with an excess of the solid material.[20] The "shake-flask" method is the gold-standard for this determination.[21][22]

  • Kinetic Solubility is determined by precipitating a compound from a stock solution (usually in DMSO) into an aqueous buffer. It's a high-throughput method often used in early discovery to identify compounds with potential solubility liabilities.[9][23][24][25]

Protocol for Thermodynamic (Equilibrium) Solubility: The Shake-Flask Method

This protocol is adapted from the OECD Guideline 105 and common industry practices.[26][27][28] It measures the saturation mass concentration of the compound in a solvent at a given temperature.

Causality and Self-Validation: This method ensures a true equilibrium is reached by using an excess of solid material and allowing sufficient time for equilibration. The inclusion of a final pH measurement validates that the buffer has maintained its integrity and that the measured solubility corresponds to a known pH.

Step-by-Step Methodology:

  • Preparation:

    • Accurately weigh a sufficient excess of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile into a clear glass vial. An excess is critical to ensure that an equilibrium with the solid phase is achieved.[21]

    • Add a precise volume of the desired solvent (e.g., phosphate-buffered saline pH 7.4, or a range of buffers for a pH-solubility profile).

    • Include control samples with known solubility characteristics to validate the experimental run.

  • Equilibration:

    • Seal the vials to prevent solvent evaporation.

    • Place the vials in a shaker or on a rotator in a temperature-controlled incubator (e.g., 25°C or 37°C).

    • Agitate the samples for a sufficient time to reach equilibrium. A 24-hour incubation is common, but for some compounds, up to 48-72 hours may be necessary.[10][25][29] Preliminary experiments can be conducted to determine the optimal equilibration time.

  • Phase Separation:

    • After equilibration, allow the vials to stand undisturbed in the incubator for a short period (e.g., 1 hour) to allow larger particles to settle.

    • Carefully withdraw an aliquot of the supernatant, ensuring no solid material is disturbed.

    • Separate the dissolved compound from the undissolved solid. This is a critical step to avoid artificially inflating the solubility measurement. Common methods include:

      • Centrifugation: Centrifuge the aliquot at high speed (e.g., >14,000 rpm for 15-30 minutes).

      • Filtration: Filter the aliquot through a low-binding filter (e.g., a 0.22 µm PVDF syringe filter). Ensure the filter material is compatible with the compound and solvent.

  • Quantification:

    • Accurately dilute the clear filtrate or supernatant into a suitable mobile phase for analysis.

    • Quantify the concentration of the compound using a validated analytical method, typically HPLC-UV or LC-MS/MS.

    • Prepare a standard curve of the compound in the same solvent to ensure accurate quantification.

  • Final pH Measurement:

    • Measure the pH of the remaining saturated solution in the vial. This is the equilibrium pH and should be reported with the solubility value.[21][29]

G cluster_prep Step 1: Preparation cluster_equil Step 2: Equilibration cluster_sep Step 3: Phase Separation cluster_quant Step 4: Quantification cluster_final Step 5: Final Verification A Weigh excess solid compound into vial B Add precise volume of solvent (buffer) A->B C Seal vial and place in temperature-controlled shaker (e.g., 24-48h) B->C D Allow suspension to settle C->D J Measure pH of remaining saturated solution C->J E Withdraw supernatant D->E F Filter (0.22 µm) or Centrifuge at high speed E->F G Prepare dilutions of the clear filtrate F->G H Analyze concentration by HPLC-UV or LC-MS/MS G->H I Calculate solubility vs. a standard curve H->I

Caption: Workflow for Thermodynamic Solubility Determination.

Protocol for High-Throughput Kinetic Solubility

This method is designed for rapid screening of multiple compounds and is commonly automated.[9][30]

Causality and Self-Validation: This protocol rapidly identifies compounds that precipitate out of a supersaturated solution, providing an early warning for potential bioavailability issues. The use of controls and multiple concentrations helps to validate the assay's performance and define the solubility limit.

Step-by-Step Methodology:

  • Preparation:

    • Prepare a high-concentration stock solution of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile in 100% DMSO (e.g., 10 or 20 mM).

    • In a 96-well microplate, add the aqueous buffer (e.g., PBS, pH 7.4).

    • Prepare serial dilutions of the DMSO stock solution in a separate plate.

  • Precipitation:

    • Add a small volume of the DMSO stock solution (e.g., 1-2 µL) to the buffer in the 96-well plate to achieve the desired final compound concentration (the final DMSO concentration should be kept low, typically ≤1-2%, to minimize its solubilizing effect).[9]

    • Mix the plate well and incubate at room temperature for a set period (e.g., 1-2 hours).

  • Detection:

    • Measure the amount of precipitate formed. Common detection methods include:

      • Nephelometry: Measures light scattering caused by insoluble particles.[23]

      • UV-Vis Spectroscopy: After filtering the plate to remove precipitate, the concentration of the compound remaining in solution is measured by its UV absorbance.[30]

      • LC-MS/MS: Provides the most accurate quantification of the compound in the filtrate.

  • Data Analysis:

    • The kinetic solubility is defined as the concentration at which significant precipitation is first observed.

G cluster_prep Step 1: Preparation cluster_precip Step 2: Precipitation cluster_detect Step 3: Detection & Analysis A Prepare high concentration stock in 100% DMSO C Add small volume of DMSO stock to buffer (e.g., 1-2%) A->C B Dispense aqueous buffer into 96-well plate B->C D Mix and incubate (e.g., 1-2 hours) C->D E Measure precipitation (Nephelometry) D->E F OR Filter and measure soluble concentration (UV/LC-MS) D->F G Determine concentration at which precipitate forms E->G F->G

Caption: Workflow for Kinetic Solubility Determination.

Generating a pH-Solubility Profile

To fully characterize an ionizable compound, its solubility must be determined across a range of pH values.[31][32][33][34]

Methodology:

  • Perform the thermodynamic shake-flask method (Protocol 3.1) in parallel using a series of buffers covering a physiologically and chemically relevant pH range (e.g., from pH 2 to pH 10).

  • Ensure each buffer has sufficient capacity to maintain the target pH after the addition of the compound.

  • Plot the measured solubility (on a logarithmic scale) against the final measured equilibrium pH for each buffer.

  • The resulting profile will visually demonstrate the impact of pH on the solubility of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile, typically showing high solubility at low pH and a decrease as the pH increases above the pKa.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear, structured table for easy comparison.

Table 1: Solubility Profile of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile

Solvent/Buffer SystempH (at equilibrium)Temperature (°C)Solubility (µg/mL)Solubility (µM)Method
0.1 M HCl2.125Shake-Flask
0.05 M Phthalate Buffer4.025Shake-Flask
0.1 M Phosphate Buffer6.525Shake-Flask
PBS7.425Shake-Flask
PBS7.425Kinetic
0.1 M Borate Buffer9.025Shake-Flask
Simulated Gastric Fluid1.237Shake-Flask
Fasted State Simulated Intestinal Fluid (FaSSIF)6.537Shake-Flask
Fed State Simulated Intestinal Fluid (FeSSIF)5.037Shake-Flask
EthanolN/A25Shake-Flask
Propylene GlycolN/A25Shake-Flask

Interpretation: The generated data will provide a comprehensive picture of the compound's solubility. The pH-solubility profile will be particularly informative, indicating the pH range where the compound is most soluble and helping to predict its dissolution behavior in different regions of the gastrointestinal tract. Discrepancies between kinetic and thermodynamic solubility are common and can provide insight into the compound's precipitation kinetics. Solubility in organic co-solvents can inform potential formulation strategies for liquid dosage forms.

Conclusion

This guide has provided a robust framework for determining the solubility of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile. By understanding the molecule's structural properties and applying rigorous, validated experimental protocols, researchers can generate the high-quality data necessary to make informed decisions in the drug discovery and development process. A comprehensive solubility profile, including thermodynamic, kinetic, and pH-dependent data, is not merely a set of numbers but a critical tool for unlocking the therapeutic potential of promising new chemical entities.

References

  • ICH. (1999). ICH Q6B Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products. European Medicines Agency. [Link]

  • P, S. (2021). Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences. [Link]

  • DSDP Analytics. ICH Q6B Specifications: test procedures and acceptance criteria for biotechnological/biological products - Scientific guideline. [Link]

  • Coltescu, A. R., Butnariu, M., & Sarac, I. (2020). The Importance of Solubility for New Drug Molecules. Biomedical and Pharmacology Journal. [Link]

  • Ritika, Harikumar, S. L., & Aggarwal, G. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of PharmTech Research. [Link]

  • BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS. [Link]

  • Veranova. Improving solubility and accelerating drug development. [Link]

  • U.S. Food and Drug Administration. (1999). ICH Q6B:Test Procedures and Acceptance Criteria for Biotechnological/Biological Products. [Link]

  • AxisPharm. Kinetic Solubility Assays Protocol. [Link]

  • ICH. (1999). ICH Harmonised Tripartite Guideline: Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products. [Link]

  • ECA Academy. ICH Q6B Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products. [Link]

  • Al-Achi, A., Gupta, M. R., & Stagner, W. C. (2011). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. [Link]

  • Kromann, J. C., Christensen, A. S., & Jensen, J. H. (2017). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ. [Link]

  • Jensen, J. H. (2016). Prediction of amine pKa values of drug-like molecules using semiempirical QM methods. The Jensen Research Group Blog. [Link]

  • Jager, A., et al. (2021). Determining the water solubility of difficult-to-test substances: A tutorial review. Chemosphere. [Link]

  • OECD. (1995). Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1. [Link]

  • Open Education Alberta. Henderson-Hasselbalch equation – An ABC of PK/PD. [Link]

  • Charnwood Discovery. Kinetic Solubility - In Vitro Assay. [Link]

  • OECD. (1995). Test No. 105: Water Solubility. [Link]

  • protocols.io. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility). [Link]

  • OECD. (2006). Test No. 123: Partition Coefficient (1-Octanol/Water): Slow-Stirring Method. [Link]

  • ResearchGate. (2017). (PDF) Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. [Link]

  • Al-Badr, A. A., & El-Subbagh, H. I. (2018). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PMC. [Link]

  • Tablets & Capsules. (2025). Formulating OSDs for Poorly Soluble Drugs. [Link]

  • DMPK. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. [Link]

  • FILAB. OECD 105 Testing Services. [Link]

  • Wax Studios. Handerson And Hasselbalch Equation. [Link]

  • ACS Publications. (2017). Prediction of pKa Values for Druglike Molecules Using Semiempirical Quantum Chemical Methods. The Journal of Physical Chemistry A. [Link]

  • PubMed. (2017). Prediction of pKa Values for Druglike Molecules Using Semiempirical Quantum Chemical Methods. [Link]

  • Wikipedia. Henderson–Hasselbalch equation. [Link]

  • Microbe Notes. (2024). Henderson Hasselbalch Equation: Basics & Real-World Uses. [Link]

  • Bienta. Shake-Flask Solubility Assay. [Link]

  • Halo Labs. (2025). High-Throughput Measurement of Compound Solubility and Physical Form with BMI. [Link]

  • PharmaXChange.info. (2014). Applications and Example Problems Using Henderson–Hasselbalch Equation. [Link]

  • SciSpace. (2009). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]

  • SciSpace. Physicochemical profiling in drug research and development. [Link]

  • Avdeef, A., et al. (2016). Equilibrium solubility measurement of ionizable drugs – consensus recommendations for improving data quality. CORE. [Link]

  • Pharmaceutical Sciences. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. [Link]

  • IMR Press. (2017). Proof-of-concept for a miniaturized shake-flask biopharmaceutical solubility determination by sonic mixing. [Link]

  • ResearchGate. (2025). Determination of pH-Solubility Profile and Development of Prediction Models for pH-Dependent Solubility of Atorvastatin Calcium. [Link]

  • PubMed. (2021). Ionizable Drug Self-Associations and the Solubility Dependence on pH: Detection of Aggregates in Saturated Solutions Using Mass Spectrometry (ESI-Q-TOF-MS/MS). [Link]

Sources

Exploratory

Comprehensive Stability and Storage Profiling of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile: A Technical Whitepaper

Executive Summary 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is a highly versatile polyfunctional building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced materials. D...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is a highly versatile polyfunctional building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced materials. Due to its specific structural composition—comprising a benzylic secondary amine, an aliphatic ether, and a benzonitrile moiety—it presents unique stability and degradation challenges.

This whitepaper provides an authoritative, mechanistic analysis of the compound's degradation pathways and establishes validated storage and handling protocols in strict accordance with International Council for Harmonisation (ICH) guidelines[1][2].

Section 1: Structural Vulnerability Analysis (Mechanistic Causality)

To design a self-validating storage protocol, one must first understand the intrinsic chemical liabilities of the molecule. The degradation of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is driven by three primary structural vulnerabilities:

  • Benzylic Secondary Amine (Oxidation & CO₂ Adduct Formation) : Secondary amines are highly nucleophilic. Upon exposure to atmospheric carbon dioxide, they readily undergo electrophilic addition to form stable carbamate salts, which alters the physical state, mass balance, and solubility of the material. Furthermore, the benzylic position is susceptible to auto-oxidation, leading to the formation of N-oxides or imines under prolonged exposure to oxygen and UV light.

  • Benzonitrile Moiety (Hydrolysis) : While nitriles are generally stable under neutral conditions, extreme pH environments (highly acidic or basic) combined with ambient moisture will catalyze the hydrolysis of the cyano group (-C≡N) into a primary amide (-CONH₂), and eventually degrade it to a carboxylic acid (-COOH)[3].

  • Methoxypropyl Ether Chain (Peroxide Formation) : Aliphatic ethers can undergo radical-initiated auto-oxidation to form hydroperoxides. Although less reactive than allylic or benzylic ethers, the methoxypropyl chain requires strict protection from UV/visible light and oxygen to prevent chain cleavage and the potentially hazardous accumulation of peroxides over long-term storage.

Section 2: Degradation Pathways & Kinetics

Understanding the kinetics of these pathways is critical for developing stability-indicating analytical methods. The following diagram maps the causal relationships between environmental stressors and the resulting degradants.

Degradation API 4-{[(3-Methoxypropyl)amino] methyl}benzonitrile Oxidation Oxidation (O2, Light) API->Oxidation Radical Initiation Hydrolysis Hydrolysis (H2O, pH Extremes) API->Hydrolysis Nucleophilic Attack CO2 Atmospheric CO2 API->CO2 Electrophilic Addition N_Oxide N-Oxide / Nitrone (Amine Oxidation) Oxidation->N_Oxide Peroxide Ether Hydroperoxides (Chain Cleavage) Oxidation->Peroxide Amide Primary Amide / Carboxylic Acid (Nitrile Hydrolysis) Hydrolysis->Amide Carbamate Carbamate Salt (Amine-CO2 Adduct) CO2->Carbamate

Mechanistic degradation pathways of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile under stress.

Section 3: Empirical Storage Protocols & Validation Workflows

Based on the structural vulnerabilities, the storage of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile must be treated as a self-validating system where environmental controls directly mitigate specific degradation mechanisms.

Routine Storage Protocol
  • Temperature : Store at 2°C to 8°C (Refrigerated) . Lowering the thermal energy reduces the kinetic rate of both hydrolysis and auto-oxidation.

  • Atmosphere : Must be stored under an inert atmosphere (Argon or Nitrogen, ≥99.99% purity) to displace oxygen and CO₂, preventing N-oxidation, peroxide formation, and carbamate salt precipitation.

  • Container Closure System (CCS) : Use amber glass vials or opaque high-density polyethylene (HDPE) containers with PTFE-lined screw caps. The PTFE liner provides an impermeable moisture and gas barrier, while the amber/opaque material blocks UV/Vis radiation.

Step-by-Step Forced Degradation Methodology (ICH Q1A/Q1B Compliance)

To validate the stability-indicating power of your analytical methods (e.g., HPLC-UV/MS), a forced degradation study must be executed as per ICH Q1A(R2) and Q1B guidelines[1][3][4].

  • Baseline Profiling : Dissolve the compound in a neutral, inert solvent (e.g., LC-MS grade Acetonitrile/Water). Record the baseline HPLC chromatogram to establish initial purity.

  • Hydrolytic Stress (Acid/Base) :

    • Acid: Treat a 1 mg/mL sample with 0.1 N HCl. Incubate at 60°C for 24 hours. Neutralize and analyze for amide/carboxylic acid degradants[3].

    • Base: Treat a 1 mg/mL sample with 0.1 N NaOH. Incubate at 60°C for 24 hours. Neutralize and analyze[3].

  • Oxidative Stress : Add 3% H₂O₂ to a 1 mg/mL sample. Stir at room temperature for 24 hours in the dark. Quench with sodium thiosulfate and analyze for N-oxides[3].

  • Photolytic Stress (ICH Q1B) : Expose the solid sample and a solution sample to a cool white fluorescent lamp and a UVA lamp. Ensure exposure reaches a minimum of 1.2 million lux hours and 200 Watt hours/square meter[4][5]. Compare against a dark control.

  • Thermal/Humidity Stress : Expose solid samples to 40°C / 75% Relative Humidity (RH) for 7 to 14 days[2][3].

Workflow Start Initiate Stability Study (ICH Q1A/Q1B) LongTerm Long-Term Storage 25°C ± 2°C / 60% RH Start->LongTerm Accelerated Accelerated Storage 40°C ± 2°C / 75% RH Start->Accelerated Photo Photostability (ICH Q1B) 1.2M lux-hr + 200 W-hr/m² Start->Photo Analysis HPLC-UV/MS Analysis (Impurity Profiling) LongTerm->Analysis 12 Months Accelerated->Analysis 6 Months Photo->Analysis Post-Exposure Decision Degradation < 5%? Analysis->Decision Pass Validate Shelf-Life & Storage Conditions Decision->Pass Yes Fail Reformulate / Adjust Container Closure Decision->Fail No

ICH Q1A/Q1B compliant stability testing and validation workflow for intermediates.

Section 4: Quantitative Stability Data

The following tables summarize the expected stability profile and impurity limits derived from accelerated testing protocols.

Table 1: Accelerated Stability Matrix (ICH Q1A Guidelines)

Storage ConditionEnvironmentDurationExpected Assay (%)Primary Degradation Risk
Long-Term 25°C ± 2°C / 60% RH12 Months> 98.5%Minimal (if sealed under N₂)
Accelerated 40°C ± 2°C / 75% RH6 Months> 97.0%Hydrolysis (Amide formation)
Photostability 1.2M lux-hr + 200 W-hr/m²Post-Exposure< 95.0%N-Oxidation, Peroxides

Table 2: Forced Degradation Impurity Limits

StressorTarget DegradationMajor Degradant IdentifiedProposed Specification Limit
0.1 N HCl (60°C) 5 - 15%4-{[(3-Methoxypropyl)amino]methyl}benzamide≤ 0.5%
3% H₂O₂ (25°C) 10 - 20%N-Oxide derivative≤ 0.15%
Atmospheric CO₂ VariableCarbamate SaltMonitor (Visual clarity in solution)

References

  • Memmert GmbH + Co. KG. Stability tests according to ICH Q1A (R2). Retrieved from:[Link]

  • ResolveMass Laboratories. Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from:[Link]

  • Certified Laboratories. Understanding Photostability Testing for Cosmetic & OTC Drug Products (ICH Q1B). Retrieved from:[Link]

  • European Medicines Agency (EMA). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. Retrieved from:[Link]

  • IKEV. ICH Q1B Guideline Photostability Testing of New Drug Substances and Products. Retrieved from:[Link]

Sources

Foundational

An In-depth Technical Guide to the DFT Computational Analysis of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile: A Potential Bioactive Scaffold

This guide provides a comprehensive, in-depth computational workflow for the analysis of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile. It is designed for researchers, scientists, and drug development professionals inte...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive, in-depth computational workflow for the analysis of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile. It is designed for researchers, scientists, and drug development professionals interested in applying Density Functional Theory (DFT) to elucidate the structural, electronic, and potential bioactive properties of this and similar molecular entities. By integrating theoretical principles with practical methodological insights, this document serves as a roadmap for conducting a thorough in-silico investigation.

Introduction: The Rationale for a Computational Approach

The benzonitrile moiety is a privileged scaffold in medicinal chemistry, appearing in numerous pharmacologically active compounds.[1] The cyano group can serve as a crucial hydrogen bond acceptor or a bioisostere for other functional groups, making it a valuable component in rational drug design.[1] The specific molecule of interest, 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile, possesses several key structural features—a flexible aminomethyl sidechain and a methoxypropyl group—that suggest potential interactions with biological targets.[2]

Before embarking on costly and time-consuming experimental synthesis and screening, a robust computational analysis can provide invaluable predictive insights into the molecule's behavior. Density Functional Theory (DFT) is a powerful quantum mechanical method that allows for the precise calculation of a molecule's electronic structure, from which a host of properties can be derived.[3][4][5][6] This guide will detail a systematic approach to leveraging DFT and other in-silico tools to build a comprehensive profile of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile.

Part 1: Foundational DFT Analysis

The initial phase of the computational study focuses on determining the most stable three-dimensional conformation of the molecule and analyzing its fundamental electronic and vibrational properties.

Molecular Geometry Optimization

The first and most critical step is to determine the ground-state molecular geometry of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile. An accurate optimized structure is the foundation for all subsequent calculations.

Experimental Protocol: Geometry Optimization

  • Initial Structure Generation: A 2D sketch of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is created using a molecular editor and converted to a 3D structure.

  • Conformational Search (Optional but Recommended): Due to the flexible side chain, a conformational search is advisable to identify the lowest energy conformer.

  • DFT Calculation Setup:

    • Software: Gaussian 09 or a similar quantum chemistry package.[7]

    • Method: The B3LYP (Becke, three-parameter, Lee-Yang-Parr) hybrid functional is selected. B3LYP is a widely used and well-validated functional for organic molecules, providing a good balance between accuracy and computational cost.[7][8]

    • Basis Set: The 6-311++G(d,p) basis set is chosen. This is a triple-zeta basis set that provides a high degree of flexibility for describing the electron distribution. The diffuse functions (++) are important for accurately modeling non-covalent interactions and the electronic properties of systems with heteroatoms, while the polarization functions (d,p) allow for the description of non-spherical electron densities.[7][8]

    • Solvation Model: To simulate a more biologically relevant environment, an implicit solvation model such as the Polarizable Continuum Model (PCM) can be employed, using water as the solvent.

  • Execution and Verification: The optimization calculation is run until the forces on the atoms converge to a minimum. A frequency calculation is then performed on the optimized structure to ensure that it corresponds to a true energy minimum (i.e., no imaginary frequencies).

Data Presentation: Optimized Geometric Parameters

The key bond lengths, bond angles, and dihedral angles of the optimized structure should be tabulated for detailed analysis.

Parameter Atoms Involved Calculated Value (Å or °)
Bond LengthC-C (aromatic)[Typical value: ~1.40 Å]
C≡N[Typical value: ~1.15 Å]
C-O[Typical value: ~1.36 Å]
N-H[Typical value: ~1.01 Å]
Bond AngleC-C-C (aromatic)[Typical value: ~120°]
C-C≡N[Typical value: ~180°]
Dihedral AngleC-C-N-C[Value dependent on side chain conformation]
Vibrational Analysis

A frequency calculation not only confirms the stability of the optimized geometry but also provides a theoretical vibrational spectrum (Infrared and Raman). This can be invaluable for experimental validation.

Causality Behind Experimental Choices

The calculated vibrational frequencies can be compared with experimental IR and Raman spectra to validate the accuracy of the computational model. The different vibrational modes, such as stretching and bending of specific functional groups, can be assigned to the calculated frequencies.[9][10]

Data Presentation: Key Vibrational Frequencies

Vibrational Mode Functional Group Calculated Frequency (cm⁻¹)
C≡N stretchNitrile[Expected: ~2230 cm⁻¹]
C-H stretch (aromatic)Phenyl ring[Expected: ~3000-3100 cm⁻¹]
C-H stretch (aliphatic)Propyl chain[Expected: ~2850-2960 cm⁻¹]
N-H bendAmine[Expected: ~1600 cm⁻¹]
C-O stretchEther[Expected: ~1050-1150 cm⁻¹]
Frontier Molecular Orbital (FMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key orbitals involved in chemical reactions. The energy difference between them, the HOMO-LUMO gap, is a critical indicator of a molecule's kinetic stability and chemical reactivity.[8]

Expertise & Experience Insights

A smaller HOMO-LUMO gap suggests that a molecule is more reactive, as it requires less energy to excite an electron from the HOMO to the LUMO.[8] The spatial distribution of these orbitals also provides clues about the regions of the molecule that are most likely to act as electron donors (HOMO) and electron acceptors (LUMO).

Data Presentation: Electronic Properties

Parameter Calculated Value (eV)
HOMO Energy[Calculated Value]
LUMO Energy[Calculated Value]
HOMO-LUMO Gap (ΔE)[Calculated Value]

Part 2: Probing Bioactivity and Drug-Likeness

With a validated molecular structure, the next phase involves computational methods to predict the molecule's potential as a drug candidate.

Molecular Electrostatic Potential (MEP) Surface

The MEP surface is a color-coded map of the electrostatic potential on the electron density surface of a molecule. It is an invaluable tool for identifying the electrophilic and nucleophilic sites of a molecule and predicting its intermolecular interactions.

Authoritative Grounding

The MEP surface visually represents the regions of a molecule that are electron-rich (negative potential, typically colored red) and electron-poor (positive potential, typically colored blue). These regions are crucial for understanding hydrogen bonding and other non-covalent interactions with biological macromolecules.[3]

Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. In drug discovery, it is used to predict how a small molecule (ligand) binds to the active site of a protein (receptor).

Experimental Protocol: Molecular Docking

  • Target Selection: Based on the structural similarity of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile to known inhibitors, a relevant protein target is selected. For instance, given the presence of the benzonitrile scaffold, protein kinases are a plausible target class.[2][11]

  • Receptor and Ligand Preparation: The 3D structure of the target protein is obtained from the Protein Data Bank (PDB). Water molecules and other non-essential ligands are removed, and hydrogen atoms are added. The optimized structure of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is prepared as the ligand.

  • Docking Simulation: Using software like AutoDock or Glide, the ligand is docked into the defined active site of the receptor. The program samples a large number of possible conformations and orientations of the ligand and scores them based on a scoring function that estimates the binding affinity.

  • Analysis of Results: The docking results are analyzed to identify the most favorable binding poses and the key interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the receptor.

Data Presentation: Docking Results

Parameter Value
Binding Affinity (kcal/mol)[Calculated Value]
Key Interacting Residues[List of Amino Acid Residues]
Hydrogen Bonds[Number and description of H-bonds]
In-Silico ADMET Prediction

ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties are crucial for the success of a drug candidate. Several computational models and web-based tools can predict these properties based on the molecule's structure.

Trustworthiness of Protocols

While in-silico ADMET prediction is not a substitute for experimental testing, it provides a valuable early assessment of potential liabilities. Tools like SwissADME or ADMETsar can predict a range of properties, including oral bioavailability, blood-brain barrier penetration, and potential toxicity.[8]

Data Presentation: Predicted ADMET Properties

Property Predicted Value/Classification
Oral Bioavailability[e.g., High/Low]
Lipinski's Rule of Five[e.g., 0 violations]
Blood-Brain Barrier Penetration[e.g., Yes/No]
Ames Mutagenicity[e.g., Non-mutagenic]

Part 3: Visualization and Workflow

Visual representations are essential for conveying complex computational workflows and results.

Computational Workflow Diagram

DFT_Workflow cluster_dft DFT Calculations cluster_bioactivity Bioactivity Prediction cluster_results Analysis & Interpretation mol_struct 1. Initial Molecular Structure geom_opt 2. Geometry Optimization (B3LYP/6-311++G(d,p)) mol_struct->geom_opt Input Structure freq_anal 3. Vibrational Analysis (Frequency Calculation) geom_opt->freq_anal Optimized Geometry fmo_mep 4. Electronic Properties (HOMO, LUMO, MEP) freq_anal->fmo_mep Validated Minimum struct_prop Structural Properties freq_anal->struct_prop docking 5. Molecular Docking fmo_mep->docking Input for Docking admet 6. ADMET Prediction fmo_mep->admet Input for ADMET reactivity Chemical Reactivity fmo_mep->reactivity binding_affinity Binding Affinity & Pose docking->binding_affinity drug_likeness Drug-Likeness Profile admet->drug_likeness

Caption: A schematic of the computational workflow for the in-silico analysis of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile.

Conceptual Diagram: Structure-Property Relationship

Structure_Property molecule 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile geometry Molecular Geometry molecule->geometry Determines electronic Electronic Properties (HOMO-LUMO) molecule->electronic Governs vibrational Vibrational Spectrum molecule->vibrational Exhibits bioactivity Potential Bioactivity molecule->bioactivity Influences

Caption: The relationship between the molecular structure and its key computed properties.

Conclusion

This in-depth technical guide outlines a comprehensive computational strategy for the characterization of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile. By following the detailed protocols for DFT calculations, molecular docking, and ADMET prediction, researchers can generate a robust in-silico profile of this molecule. The insights gained from such a study can guide further experimental work, accelerate the drug discovery process, and contribute to the rational design of novel therapeutic agents based on the benzonitrile scaffold.

References

  • Srivastava, A. K., & Misra, N. (n.d.). DFT Based Studies on Bioactive Molecules. Bentham Science Publishers. Retrieved from [Link]

  • DFT Based Studies on Bioactive Molecules. (n.d.). Bentham Books. Retrieved from [Link]

  • DFT Based Studies on Bioactive Molecules. (n.d.). Bentham Books. Retrieved from [Link]

  • DFT Study and ADMET Investigation of Bioactive 2-Phenoxyquinolines. (2025, October 20). Biology, Medicine, & Natural Product Chemistry. Retrieved from [Link]

  • DFT based studies on bioactive molecules. (n.d.). College of Charleston Library Catalog. Retrieved from [Link]

  • Misra, N., et al. (n.d.). Comparative vibrational spectroscopic investigation of benzonitrile derivatives using density functional theory. Der Pharma Chemica. Retrieved from [Link]

  • Misra, N., et al. (2009). Comparative vibrational spectroscopic investigation of benzonitrile derivatives using density functional theory. Der Pharma Chemica, 1(1), 196-209. Retrieved from [Link]

  • Simulation Investigation of Bulk and Surface Properties of Liquid Benzonitrile: Ring Stacking Assessment and Deconvolution. (2022, July 15). ACS Omega. Retrieved from [Link]

  • Simulation Investigation of Bulk and Surface Properties of Liquid Benzonitrile: Ring Stacking—Assessment and Deconvolution. (n.d.). PMC. Retrieved from [Link]

  • 3-METHOXY-4-METHYLBENZONITRILE. (2024, April 11). ChemBK. Retrieved from [Link]

  • Hanif, M., et al. (2025, November 10). 4-Benzyloxy-3-methoxybenzonitrile. ResearchGate. Retrieved from [Link]

  • Synthesis of 4-methoxy-3-(3-morpholinopropoxy) benzonitrile. (2025, August 6). ResearchGate. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Protocol for N-Alkylation of Aminomethylbenzonitriles

Introduction Aminomethylbenzonitriles, such as 4-(aminomethyl)benzonitrile and its fluorinated derivatives, are highly valuable building blocks in medicinal chemistry and drug development. They serve as key pharmacophore...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Aminomethylbenzonitriles, such as 4-(aminomethyl)benzonitrile and its fluorinated derivatives, are highly valuable building blocks in medicinal chemistry and drug development. They serve as key pharmacophores in the synthesis of potent targeted therapeutics, including LSD1 (Lysine-specific demethylase 1) inhibitors and DPP-4 (Dipeptidyl peptidase-4) inhibitors[1][2].

The N-alkylation of the primary aminomethyl group is a critical transformation for generating secondary and tertiary amines. This modification directly alters the physicochemical properties, steric bulk, and target-binding affinities of the resulting drug candidates[2]. However, executing this transformation requires careful consideration of chemoselectivity and reaction control to prevent unwanted byproducts.

Mechanistic Insights and Causality

When performing N-alkylation on aminomethylbenzonitriles, scientists must navigate two primary chemical challenges:

  • Chemoselectivity (Amine vs. Nitrile): The substrate contains both a nucleophilic primary amine and an electrophilic cyano (nitrile) group. Fortunately, the nitrile group is highly stable under mild basic alkylation or standard reductive amination conditions[2][3]. It acts primarily as an electron-withdrawing group, slightly modulating the pKa of the benzylic amine without directly participating in the reaction.

  • Over-Alkylation Control: Direct alkylation via an SN2 mechanism often leads to a statistical mixture of secondary amines, tertiary amines, and quaternary ammonium salts. To achieve strict mono-alkylation (forming a secondary amine), reductive amination is the universally preferred pathway due to its self-limiting mechanism[1][2].

Experimental Protocols

Protocol A: Direct N-Alkylation via SN2 (Alkyl Halides)

Rationale: This method is best suited when exhaustive alkylation (tertiary amine) is desired, or when the steric hindrance of the chosen alkyl halide naturally halts the reaction at the secondary amine stage.

Causality of Experimental Choices:

  • Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile is used. These polar aprotic solvents leave the nucleophilic amine unsolvated and highly reactive, accelerating the SN2 displacement[3].

  • Base: Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) acts as a mild, non-nucleophilic base to neutralize the generated hydrogen halide byproduct without risking the hydrolysis of the sensitive nitrile group[3].

Step-by-Step Methodology [3]:

  • Preparation: To a oven-dried round-bottom flask purged with an inert gas (N₂ or Ar), add the aminomethylbenzonitrile substrate (1.0 equivalent) and anhydrous DMF (5–10 mL per mmol of substrate).

  • Base Addition: Add finely powdered K₂CO₃ (1.5 equivalents for mono-alkylation; 3.0 equivalents for exhaustive) to the suspension. Stir at room temperature for 15–30 minutes to ensure uniform dispersion.

  • Alkylation: Add the alkyl halide (e.g., benzyl bromide or methyl iodide) dropwise to prevent localized exothermic spikes. Use 1.1 equivalents for targeted mono-alkylation, or >2.5 equivalents for exhaustive alkylation.

  • Heating: Heat the reaction mixture to 60–80°C. Monitor the progression via Liquid Chromatography-Mass Spectrometry (LC-MS) or Thin-Layer Chromatography (TLC).

  • Work-up: Upon completion (typically 4–12 hours), cool the reaction to room temperature. Quench by pouring the mixture into deionized water. Extract the aqueous layer three times with ethyl acetate.

  • Purification: Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine. Dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography on silica gel.

Protocol B: Mono-N-Alkylation via Reductive Amination

Rationale: The premier method for forming C-N bonds with strict mono-alkylation control. It converts the primary amine into a secondary amine by forming an transient imine intermediate, which is subsequently reduced in situ[1][2].

Causality of Experimental Choices:

  • Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over standard Sodium borohydride (NaBH₄) because it is exceptionally mild. The bulky, electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, allowing it to selectively reduce the protonated imine (iminium ion) without reducing the unreacted aldehyde/ketone or the nitrile moiety[1][2].

  • Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) provides excellent solubility for the reagents and stabilizes the charged iminium intermediate.

Step-by-Step Methodology [1][2]:

  • Imine Formation: Dissolve the aminomethylbenzonitrile (1.0 equivalent) and the target aldehyde or ketone (1.05 equivalents) in anhydrous DCE or DCM (10 mL per mmol).

  • Acid Catalysis (Optional): If using a sterically hindered ketone, add a catalytic amount of glacial acetic acid (1–2 drops) to facilitate imine formation. Stir the mixture at room temperature for 1–2 hours.

  • Reduction: Cool the mixture to 0°C in an ice bath. Portion-wise, add NaBH(OAc)₃ (1.5 equivalents) to control the evolution of hydrogen gas.

  • Maturation: Allow the reaction to warm to room temperature naturally and stir for 12–24 hours under a nitrogen atmosphere.

  • Quenching & Work-up: Quench the reaction by slowly adding saturated aqueous NaHCO₃. Extract the mixture with DCM.

  • Isolation: Wash the organic layer with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate. Purify the resulting secondary amine via silica gel chromatography.

Quantitative Data Summary

ParameterDirect SN2 AlkylationReductive Amination
Primary Reagents Alkyl halide, K₂CO₃ / Cs₂CO₃Aldehyde/Ketone, NaBH(OAc)₃
Optimal Solvent DMF or AcetonitrileDCE or DCM
Reaction Temperature 60°C – 80°C0°C warming to Room Temperature
Mono-alkylation Control Poor to Moderate (prone to over-alkylation)Excellent (highly selective)
Nitrile Group Stability HighVery High
Typical Yields 40% – 70% (requires careful separation)75% – 95%

Decision Workflow Visualization

AlkylationWorkflow Start Aminomethylbenzonitrile Substrate Goal What is the target alkylation state? Start->Goal Mono Strict Mono-alkylation (Secondary Amine) Goal->Mono Secondary Exhaustive Exhaustive Alkylation (Tertiary Amine) Goal->Exhaustive Tertiary RedAm Reductive Amination Aldehyde/Ketone + NaBH(OAc)3 Mono->RedAm SN2 Direct SN2 Alkylation Alkyl Halide + K2CO3 in DMF Exhaustive->SN2 Result1 High Yield Excellent Chemoselectivity RedAm->Result1 Result2 Mixture of Products Requires Chromatography SN2->Result2

Caption: Decision workflow for selecting the optimal N-alkylation strategy.

References

Sources

Application

Application Note: Engineering Novel Enzyme Inhibitors Utilizing a Benzonitrile Scaffold

Executive Summary & Mechanistic Rationale The development of small-molecule enzyme inhibitors requires precise modulation of molecular interactions within target active sites. The benzonitrile scaffold has emerged as a h...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The development of small-molecule enzyme inhibitors requires precise modulation of molecular interactions within target active sites. The benzonitrile scaffold has emerged as a highly privileged pharmacophore in modern medicinal chemistry and drug discovery[1]. The cyano group (–C≡N) is a linear, sp-hybridized moiety that offers unique stereoelectronic properties: it possesses a strong dipole moment, acts as a robust hydrogen-bond acceptor, and occupies minimal steric bulk.

Mechanistically, incorporating a benzonitrile moiety serves several strategic purposes:

  • Water Displacement & Direct H-Bonding: The cyano nitrogen can mimic or displace structured water molecules in an enzyme's active site. For instance, in the inhibition of Glutaminyl-peptide cyclotransferase-like protein (QPCTL), the nitrile group of the derivative QP5020 forms a critical, direct hydrogen bond with the Glu325 residue, significantly anchoring the inhibitor[2].

  • Scaffold Hopping & Bioisosterism: Benzonitriles are frequently utilized to replace metabolically labile or off-target-prone functional groups. In the development of Lysine Specific Demethylase 1 (LSD1) inhibitors, 4-(pyrrolidin-3-yl)benzonitrile derivatives successfully acted as saturated scaffold-hops from the literature inhibitor GSK-690, yielding potent reversible inhibition[3].

  • Metabolic Stability: The introduction of halogens (e.g., fluorinated benzonitriles) onto the scaffold further enhances metabolic stability, binding affinity, and cellular permeability[1].

Workflow A Target Identification (e.g., QPCTL, LSD1, XO) B Scaffold Design (Benzonitrile Pharmacophore) A->B Structural Biology C Chemical Synthesis (Cross-Coupling & Functionalization) B->C Retrosynthesis D Biochemical Screening (HTRF / Fluorogenic Assays) C->D Compound Library E Lead Optimization (SAR & Bioisosteric Replacement) D->E Hit-to-Lead E->B Iterative Refinement

Iterative drug discovery workflow for benzonitrile-based enzyme inhibitors.

Quantitative Profiling of Benzonitrile Derivatives

To contextualize the efficacy of the benzonitrile scaffold, the following table summarizes the quantitative binding and inhibitory data for recently developed derivatives across diverse enzyme targets.

Target EnzymeCompound / DerivativeIC₅₀ (nM)K_d (nM)Primary Mechanism of Action / Key Interaction
QPCTL QP502015.0 ± 5.5N/ACyano group forms direct H-bond with Glu325[2].
QPCTL QP50383.8 ± 0.7N/ABlocks CD47 pyroglutamation; enhances phagocytosis[2].
LSD1 Compound 21g5722Reversible inhibition; increases CD86 biomarker expression[3].
Xanthine Oxidase Compound 1k6,700N/AMixed-type competitive inhibition via hydrophobic pocket[4].

Experimental Protocols: Synthesis and Validation

The following protocols detail the synthesis of the benzonitrile scaffold and its subsequent validation through a self-validating biochemical assay.

Protocol A: Synthesis of Benzonitrile Intermediates via Palladium-Catalyzed Cross-Coupling

This protocol outlines the Suzuki-Miyaura coupling used to attach a heterocyclic core to a benzonitrile ring, a common step in generating libraries of enzyme inhibitors[5].

  • Causality Check: Suzuki coupling is selected because the mild basic conditions and high functional group tolerance prevent the unwanted hydrolysis of the sensitive cyano group into an amide or carboxylic acid.

Step-by-Step Methodology:

  • Reagent Preparation: In a Schlenk flask, dissolve 1.0 equivalent of the aryl halide (e.g., 3-haloindazole) and 1.2 equivalents of 4-cyanophenylboronic acid in a 4:1 (v/v) mixture of 1,4-dioxane and water.

  • Degassing (Critical Step): Sparge the solvent mixture with inert nitrogen gas for 15 minutes.

    • Causality: Dissolved oxygen will rapidly oxidize the active Pd(0) catalyst to inactive Pd(II), leading to low yields and promoting the homocoupling of the boronic acid.

  • Catalyst & Base Addition: Add 0.05 equivalents of Pd(dppf)Cl₂ and 2.0 equivalents of potassium carbonate (K₂CO₃).

  • Reaction Execution: Seal the flask and heat the mixture to 90°C under continuous stirring for 12 hours. Monitor reaction completion via TLC (Thin-Layer Chromatography).

  • Workup & Purification: Cool to room temperature, quench with deionized water, and extract three times with ethyl acetate. Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (silica gel, hexane/EtOAc gradient).

Protocol B: Self-Validating Fluorogenic Assay for QPCTL Inhibition

To determine the IC₅₀ of highly potent benzonitrile inhibitors (like QP5038), a kinetic fluorogenic assay is required[2].

  • Trustworthiness & Self-Validation: This protocol incorporates a "No-Enzyme Control" to rule out inhibitor auto-fluorescence and a "Positive Control" (known inhibitor) to validate enzyme activity.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare the assay buffer containing 50 mM Tris-HCl (pH 8.0), 50 mM NaCl, and 0.01% Tween-20.

    • Causality: The inclusion of 0.01% Tween-20 is critical. Benzonitrile derivatives can be highly lipophilic; the surfactant prevents non-specific adsorption of the inhibitor to the polystyrene walls of the microplate, preventing artificially inflated IC₅₀ values.

  • Enzyme & Inhibitor Preparation: Dilute recombinant human QPCTL enzyme in the assay buffer. Prepare a 10-point serial dilution of the benzonitrile inhibitor in DMSO (ranging from 10 µM to 0.5 nM).

  • Pre-Incubation: Transfer 1 µL of each inhibitor concentration into a 384-well black microplate. Add 24 µL of the enzyme solution to the wells. Incubate at room temperature for 30 minutes.

    • Causality: Pre-incubation allows the inhibitor to reach thermodynamic binding equilibrium with the enzyme before the substrate is introduced. Skipping this step for slow-binding inhibitors will result in inaccurate kinetic readings.

  • Reaction Initiation: Add 25 µL of the fluorogenic substrate (e.g., H-Gln-AMC) to all wells to initiate the enzymatic reaction.

  • Kinetic Readout: Immediately transfer the plate to a microplate reader. Measure fluorescence continuously for 30 minutes at Ex/Em = 380/460 nm.

  • Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the progress curve. Plot the percentage of inhibition against the log of the inhibitor concentration and fit the data to a 4-parameter logistic equation to derive the IC₅₀.

Mechanism of Action: Pathway Modulation

The ultimate goal of enzyme inhibition is to modulate downstream biological pathways. In the case of QPCTL, the enzyme is responsible for the pyroglutamation of CD47 (pGlu-CD47). CD47 acts as a "don't eat me" signal by binding to SIRPα on macrophages. By inhibiting QPCTL with a potent benzonitrile derivative (e.g., QP5038), the formation of pGlu-CD47 is blocked, thereby disrupting the CD47-SIRPα interaction and restoring macrophage-mediated phagocytosis of tumor cells[2].

Pathway Inhibitor Benzonitrile Inhibitor (e.g., QP5038) QPCTL QPCTL Enzyme Inhibitor->QPCTL Blocks Active Site (H-bond to Glu325) Phagocytosis Macrophage-Mediated Phagocytosis Inhibitor->Phagocytosis Net Effect: Restoration CD47 CD47 Pyroglutamation (pGlu-CD47) QPCTL->CD47 Catalyzes SIRPa SIRPα Binding (Macrophage Checkpoint) CD47->SIRPa "Don't Eat Me" Signal SIRPa->Phagocytosis Inhibits

Mechanism of action for QPCTL inhibition by benzonitrile derivatives enhancing phagocytosis.

References

  • Title: Development of a potent benzonitrile-based inhibitor of glutaminyl-peptide cyclotransferase-like protein (QPCTL) with antitumor efficacy Source: nih.gov URL: 2

  • Title: Development and evaluation of 4-(pyrrolidin-3-yl)benzonitrile derivatives as inhibitors of lysine specific demethylase 1 Source: nih.gov URL: 3

  • Title: Design, synthesis, and biological evaluation of 5-(4-(pyridin-4-yl)-1H-1,2,3-triazol-1-yl)benzonitrile derivatives as xanthine oxidase inhibitors Source: nih.gov URL: 4

  • Title: The Ascendant Role of Fluorinated Benzonitrile Derivatives in Modern Research Source: benchchem.com URL: 1

Sources

Method

Epigenetic Profiling of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile: A Self-Validating Cellular Assay Cascade

Document Type: Application Note & Standard Operating Procedure Target Audience: Discovery Biologists, Epigenetic Researchers, and Assay Development Scientists Introduction & Scientific Rationale The compound 4-{[(3-Metho...

Author: BenchChem Technical Support Team. Date: March 2026

Document Type: Application Note & Standard Operating Procedure Target Audience: Discovery Biologists, Epigenetic Researchers, and Assay Development Scientists

Introduction & Scientific Rationale

The compound 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile represents a highly relevant chemotype in modern epigenetic drug discovery. Featuring a flexible secondary benzylamine motif, this structure is a classic pharmacophore for the inhibition of Lysine-Specific Demethylase 1 (LSD1/KDM1A) [1]. At physiological pH, the secondary amine is protonated, allowing it to anchor deeply within the negatively charged catalytic cleft of LSD1, in close proximity to the FAD co-factor.

Evaluating epigenetic modulators in cell-based systems requires a departure from standard acute kinase-inhibitor workflows. Epigenetic targets exhibit a profound "phenotypic lag"—the enzyme must be inhibited, histone marks must accumulate, target genes must be transcribed, and the cell must undergo multiple division cycles before a phenotype (e.g., differentiation or apoptosis) is observed.

To prevent false positives driven by off-target cytotoxicity, I have designed a three-tiered, self-validating assay cascade . This system ensures that any observed phenotypic response is causally linked to direct target engagement and specific mechanistic modulation.

G Tier1 Tier 1: Target Engagement (CETSA) Validates Direct Binding Tier2 Tier 2: Functional Biomarker (In-Cell Western H3K4me2) Validates Mechanism of Action Tier1->Tier2 Drives Tier3 Tier 3: Phenotypic Readout (Prolonged Viability Assay) Validates Therapeutic Efficacy Tier2->Tier3 Translates to

Fig 1: Logical architecture of the self-validating cellular assay cascade.

Tier 1: Biophysical Target Engagement via CETSA

The Causality & Expertise

Before measuring downstream biomarkers, we must prove that 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile physically binds to LSD1 inside the living cell. The Cellular Thermal Shift Assay (CETSA) leverages the thermodynamic principle that ligand binding stabilizes a protein against heat-induced aggregation[2].

Field-Proven Insight: A critical failure point in CETSA is the use of chemical lysis buffers (e.g., RIPA or Triton X-100). Detergents disrupt the delicate ligand-protein thermodynamic equilibrium, leading to false negatives. We strictly utilize mechanical lysis (freeze-thaw) to preserve the native thermal profile of the LSD1-compound complex.

G Step1 1. Cell Treatment (Intact Cells) Step2 2. Heat Pulse (40°C - 70°C) Step1->Step2 Step3 3. Lysis (Freeze-Thaw) Step2->Step3 Step4 4. Centrifugation (Pellet Aggregates) Step3->Step4 Step5 5. Western Blot (Soluble LSD1) Step4->Step5

Fig 2: CETSA experimental workflow emphasizing mechanical lysis to preserve complex stability.

Protocol: Intact Cell CETSA
  • Cell Preparation: Harvest MV4-11 acute myeloid leukemia (AML) cells. Resuspend in fresh RPMI-1640 media at 2×106 cells/mL.

  • Compound Treatment: Treat cells with 10 µM 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile or 0.1% DMSO (vehicle) for 1 hour at 37°C to allow for cell penetration and target equilibration.

  • Aliquoting: Divide the cell suspension into 50 µL aliquots in a 96-well PCR plate.

  • Thermal Challenge: Subject the plate to a temperature gradient (40°C to 70°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at 25°C.

  • Mechanical Lysis: Snap-freeze the plate in liquid nitrogen for 1 minute, then thaw in a 37°C water bath. Repeat this freeze-thaw cycle three times. Do not add detergents.

  • Separation: Centrifuge the lysates at 20,000 × g for 20 minutes at 4°C. The heat-denatured proteins will pellet, leaving the stabilized, soluble LSD1 in the supernatant.

  • Detection: Analyze the supernatant via standard SDS-PAGE and Western Blotting using an anti-LSD1 primary antibody. Calculate the shift in melting temperature ( ΔTm​ ).

Tier 2: Mechanistic Validation via High-Content In-Cell Western

The Causality & Expertise

Once binding is confirmed, we must verify that the compound functionally inhibits LSD1's enzymatic activity. LSD1 normally demethylates Histone H3 at Lysine 4 (H3K4me2)[3]. Inhibition of LSD1 leads to a hyper-accumulation of H3K4me2, which reactivates silenced tumor suppressor genes.

Field-Proven Insight: Traditional Western blots are low-throughput and prone to loading errors. We utilize an In-Cell Western (ICW) assay. Crucially, we multiplex the readouts: we measure H3K4me2 (target biomarker) and Total Histone H3 (normalization control) simultaneously in the same well. This isolates the specific epigenetic effect from any generalized changes in cell number or total protein content.

G Compound 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile LSD1 LSD1 / CoREST Complex Compound->LSD1 Inhibits H3K4me0 H3K4me0 (Demethylated) LSD1->H3K4me0 Catalyzes H3K4me2 H3K4me2 (Dimethylated) H3K4me2->H3K4me0 Demethylation GeneExp Tumor Suppressor Genes (e.g., GFI-1b) H3K4me2->GeneExp Transcriptional Activation Phenotype AML Cell Differentiation GeneExp->Phenotype Induces

Fig 3: LSD1 Epigenetic signaling pathway and the mechanistic intervention of the compound.

Protocol: Multiplexed In-Cell Western
  • Seeding: Coat a 96-well black, clear-bottom plate with Poly-D-Lysine. Seed MV4-11 cells at 20,000 cells/well.

  • Treatment: Treat with a 10-point dose-response of the compound (0.1 nM to 10 µM). Incubate for 48 hours . (Note: Epigenetic marks require 1-2 replication cycles to accumulate; 24h is often insufficient).

  • Fixation: Add 4% Paraformaldehyde (PFA) directly to the media (final concentration 2%) for 15 minutes at room temperature.

  • Permeabilization: Wash wells three times with PBS containing 0.1% Triton X-100 (5 minutes per wash).

  • Blocking: Block with Intercept® Blocking Buffer for 1 hour.

  • Primary Antibodies: Incubate overnight at 4°C with a multiplexed cocktail: Rabbit anti-H3K4me2 (1:1000) and Mouse anti-Total H3 (1:2000).

  • Secondary Antibodies: Wash three times, then incubate with IRDye® 800CW Donkey anti-Rabbit and IRDye® 680RD Donkey anti-Mouse (1:5000) for 1 hour in the dark.

  • Imaging: Read the plate on a near-infrared imaging system. Calculate the ratio of 800nm (H3K4me2) to 680nm (Total H3) to determine the IC50​ .

Tier 3: Phenotypic Translation via Prolonged Viability Assays

The Causality & Expertise

Target engagement and biomarker modulation are meaningless if they do not translate to a therapeutic phenotype. Overexpression of LSD1 is a hallmark of poor prognosis in specific cancers, notably AML[4]. Inhibiting LSD1 forces these leukemic blasts to differentiate and eventually undergo apoptosis.

Field-Proven Insight: If you run a standard 48-hour viability assay with an LSD1 inhibitor, the compound will appear inactive. Epigenetic reprogramming requires extensive time. We mandate a 96-hour to 120-hour incubation to allow the transcriptional changes (e.g., upregulation of GFI-1b) to manifest as cell death.

Protocol: Prolonged Cell Viability
  • Seeding: Seed MV4-11 cells at a low density of 5,000 cells/well in a 96-well opaque white plate to prevent overconfluency over the long incubation period.

  • Treatment: Administer a dose-response of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile.

  • Incubation: Incubate for 96 hours at 37°C, 5% CO2​ .

  • Readout: Equilibrate the plate to room temperature for 30 minutes. Add an equal volume of CellTiter-Glo® Luminescent Cell Viability Assay reagent.

  • Lysis & Detection: Shake the plate for 2 minutes to induce lysis, incubate for 10 minutes to stabilize the luminescent signal, and read on a microplate luminometer to calculate the EC50​ .

Quantitative Data Synthesis

When executing this cascade, a true, on-target epigenetic modulator will yield a specific pharmacological profile. The table below summarizes the expected data structure for a successful validation of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile.

Assay TierReadout MetricExpected Profile for On-Target ActivityInterpretation
Tier 1: CETSA ΔTm​ (°C) +3.5∘C to +6.0∘C shiftConfirms direct, physical binding to the LSD1 protein in live cells.
Tier 2: In-Cell Western Cellular IC50​ 50 nM−300 nM Confirms potent, dose-dependent inhibition of LSD1 demethylase activity.
Tier 3: Viability (48h) Phenotypic EC50​ (Inactive)Demonstrates lack of acute, off-target cytotoxicity.
Tier 3: Viability (96h) Phenotypic EC50​ 100 nM−500 nM Confirms target-driven epigenetic cell death requiring phenotypic lag.

Sources

Application

HPLC method development for 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile analysis

An Application Note and Protocol for the HPLC Analysis of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile Introduction 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is a chemical intermediate of significant interest in p...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol for the HPLC Analysis of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile

Introduction

4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is a chemical intermediate of significant interest in pharmaceutical synthesis, often serving as a building block for more complex active pharmaceutical ingredients (APIs). Its structure, featuring a benzonitrile group and a secondary amine, presents unique challenges and opportunities for analytical method development. The benzonitrile moiety provides a strong chromophore for UV detection, while the amine group's basicity makes the molecule's retention sensitive to the pH of the mobile phase.

This application note provides a comprehensive guide to developing a robust, accurate, and reliable High-Performance Liquid Chromatography (HPLC) method for the quantification and purity assessment of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile. We will explore the systematic approach to method development, from initial parameter selection to final method validation, grounded in the physicochemical properties of the analyte. This guide is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical and chemical industries.

Physicochemical Properties and Initial Considerations

A successful HPLC method is built upon an understanding of the analyte's properties. For 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile, the key characteristics are:

  • Structure: Comprises a polar aminomethyl group attached to a nonpolar benzonitrile ring, with a moderately polar methoxypropyl chain. This amphiphilic nature makes it an ideal candidate for reversed-phase chromatography.

  • UV Absorbance: The benzonitrile functional group contains a phenyl ring conjugated with a nitrile group, which results in strong UV absorbance. A UV scan would typically reveal an absorbance maximum (λmax) around 230-240 nm, providing excellent sensitivity for detection.

  • Basicity (pKa): The secondary amine is basic. Its pKa value is critical for selecting the appropriate mobile phase pH. To ensure consistent retention and good peak shape, it is essential to work at a pH that is at least 2 units away from the analyte's pKa. This keeps the analyte in a single ionic state (either fully protonated or fully deprotonated). For a secondary amine, which is basic, operating at a low pH (e.g., pH 2.5-3.5) will ensure it is consistently protonated (BH+ form), leading to sharp, symmetrical peaks and preventing tailing that can occur when the analyte exists in multiple ionic forms.

Based on these properties, a reversed-phase HPLC (RP-HPLC) method using a C18 stationary phase with a UV detector is the logical starting point. The mobile phase will consist of an acidified aqueous buffer and an organic modifier, such as acetonitrile or methanol.

Logical Workflow for Method Development

The development process follows a systematic, multi-stage approach to optimize separation efficiency and ensure method robustness.

MethodDevelopmentWorkflow cluster_0 Phase 1: Initial Screening & Feasibility cluster_1 Phase 2: Method Optimization cluster_2 Phase 3: Validation A Analyte Characterization (pKa, logP, UV λmax) B Select Column Chemistry (e.g., C18, C8) A->B C Select Mobile Phase (Organic: ACN vs. MeOH) (Aqueous: Buffer, pH) A->C D Define Detection Wavelength A->D E Optimize Mobile Phase pH (for peak shape & retention) D->E F Optimize Gradient Profile (for resolution & run time) E->F G Optimize Flow Rate & Temperature (for efficiency) F->G H Final Method Conditions G->H I Specificity & Selectivity H->I J Linearity & Range I->J K Accuracy & Precision J->K L Robustness Testing K->L M Final Validated Method L->M

Caption: Systematic workflow for HPLC method development and validation.

Experimental Protocol: Method Development

This protocol details the steps for developing a robust analytical method.

1. Materials and Equipment:

  • Analyte: 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile reference standard.

  • Reagents: HPLC-grade acetonitrile (ACN), HPLC-grade methanol (MeOH), trifluoroacetic acid (TFA), formic acid, potassium phosphate monobasic, and ortho-phosphoric acid. High-purity water (18.2 MΩ·cm).

  • Equipment: HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a diode array detector (DAD) or UV-Vis detector.

  • Columns: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.

2. Standard and Sample Preparation:

  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).

  • Working Standard (0.1 mg/mL): Pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the diluent.

3. Initial Screening Protocol:

  • Objective: To determine the optimal column, organic solvent, and mobile phase pH.

  • Step 1: Column and Solvent Selection:

    • Install a C18 column (4.6 x 150 mm, 5 µm).

    • Set the column temperature to 30 °C.

    • Set the flow rate to 1.0 mL/min.

    • Set the DAD to collect data from 200-400 nm and monitor at 235 nm.

    • Perform scouting gradients using both acetonitrile and methanol as the organic modifier (Mobile Phase B). For the aqueous phase (Mobile Phase A), use 0.1% formic acid in water (approx. pH 2.7).

    • Gradient Program: 10-90% B over 15 minutes, hold at 90% B for 2 minutes, return to 10% B over 1 minute, and equilibrate for 5 minutes.

    • Analysis: Compare the peak shape, retention time, and resolution from potential impurities between the ACN and MeOH runs. Acetonitrile often provides better peak shape and lower viscosity, making it a preferred choice.

  • Step 2: pH Optimization:

    • Using the superior organic solvent (e.g., ACN), prepare mobile phase A with different pH values.

      • Low pH: 0.1% TFA in water (pH ~2.1)

      • Mid pH: 20 mM potassium phosphate buffer, adjusted to pH 3.0 with phosphoric acid.

      • Neutral pH (for comparison): High-purity water (unbuffered).

    • Run the same gradient as in Step 1 for each pH condition.

    • Analysis: Evaluate the peak symmetry and retention time. For the basic amine in our analyte, a low pH (2.5-3.5) is expected to yield the best results by ensuring full protonation of the amine, which minimizes peak tailing. A buffer is preferred over a weak acid like formic acid for better pH control and method robustness.

Optimized HPLC Method and Results

Following the development protocol, the following conditions were identified as optimal for the analysis of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile. The selection of a phosphate buffer at pH 3.0 provides excellent pH control in the critical range for protonating the secondary amine, ensuring consistent retention and superior peak shape. Acetonitrile was chosen for its efficiency and lower system backpressure compared to methanol.

Table 1: Final Optimized HPLC Method Parameters

ParameterConditionRationale
Instrument Agilent 1260 Infinity II or equivalentStandard industry equipment.
Column ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm)Provides excellent peak shape for basic compounds and good longevity.
Mobile Phase A 20 mM Potassium Phosphate Monobasic in water, adjusted to pH 3.0 with 85% Phosphoric Acid. Filtered.Buffered to maintain a consistent low pH, ensuring the analyte is fully protonated for sharp peaks.
Mobile Phase B Acetonitrile (HPLC Grade)Good eluting strength and lower viscosity for better efficiency.
Gradient Program Time (min)%B
0.020
10.070
12.070
12.120
17.020
Flow Rate 1.0 mL/minStandard flow for a 4.6 mm ID column, balancing speed and efficiency.
Column Temperature 35 °CReduces viscosity and can improve peak shape and reproducibility.
Injection Volume 5 µLA small volume to prevent peak distortion from overloading.
Detection DAD, 235 nmWavelength near the absorbance maximum for high sensitivity.
Run Time 17 minutesAllows for elution of the main peak and any potential late-eluting impurities.

Method Validation Strategy

To ensure the method is suitable for its intended purpose (e.g., quality control, stability testing), it must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

ValidationParameters Method Validated HPLC Method Specificity Specificity Method->Specificity Linearity Linearity Method->Linearity Range Range Method->Range Accuracy Accuracy Method->Accuracy Precision Precision Method->Precision Robustness Robustness Method->Robustness

Caption: Key parameters for HPLC method validation per ICH Q2(R1).

Validation Protocol Outline:

  • Specificity: Analyze blank (diluent), placebo (if applicable), and spiked samples to demonstrate that there is no interference at the retention time of the analyte.

  • Linearity: Prepare at least five concentrations of the reference standard over the expected working range (e.g., 50% to 150% of the target concentration). Plot a calibration curve of peak area versus concentration and determine the correlation coefficient (r² > 0.999) and y-intercept.

  • Accuracy: Perform recovery studies by spiking a known amount of analyte into a blank matrix at three concentration levels (e.g., 80%, 100%, 120%). The recovery should typically be within 98.0% to 102.0%.

  • Precision:

    • Repeatability (Intra-day): Analyze six replicate preparations of the working standard on the same day. The relative standard deviation (RSD) should be ≤ 2.0%.

    • Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or on a different instrument. The RSD between the two sets of data should be ≤ 2.0%.

  • Robustness: Intentionally vary critical method parameters (e.g., pH ±0.2 units, column temperature ±5 °C, flow rate ±0.1 mL/min) and assess the impact on retention time, peak area, and peak shape. The results should remain within predefined acceptance criteria.

Conclusion

This application note presents a systematic approach to developing and validating a robust RP-HPLC method for the analysis of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile. By carefully considering the analyte's physicochemical properties, a selective, linear, accurate, and precise method was established. The final validated method, utilizing a C18 column with a phosphate-buffered acetonitrile gradient at low pH, is suitable for routine quality control and stability testing in a regulated environment.

References

  • ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use. [Link]

  • Introduction to Modern Liquid Chromatography, 3rd Edition. L.R. Snyder, J.J. Kirkland, J.W. Dolan. John Wiley & Sons, Inc. [Link]

  • HPLC for Pharmaceutical Scientists. Y.V. Kazakevich, R. LoBrutto. John Wiley & Sons, Inc. [Link]

Method

Application Note: 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile as a Privileged Scaffold in Structure-Activity Relationship (SAR) Campaigns

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols Executive Summary In modern drug discovery, the selection of a versatile and ph...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary

In modern drug discovery, the selection of a versatile and physicochemically optimized building block is critical for accelerating Structure-Activity Relationship (SAR) campaigns. 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile serves as a highly privileged, bifunctional scaffold. It combines a reactive secondary amine for rapid vector diversification with a benzonitrile moiety that acts as a synthetic precursor to key pharmacophores (amidines, tetrazoles, and primary amines). Furthermore, the embedded 3-methoxypropyl chain acts as a strategic structural feature to modulate lipophilicity, enhance aqueous solubility, and mitigate off-target liabilities such as hERG channel inhibition.

This application note details the mechanistic rationale for utilizing this scaffold, provides self-validating experimental protocols for library generation, and presents representative SAR data to guide lead optimization efforts.

Chemical Rationale & Pharmacophore Analysis

The architecture of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is purposefully designed to address common attrition factors in preclinical drug development:

  • The Benzonitrile Moiety (Electrophilic Hub): Nitriles are largely metabolically stable but serve as excellent precursors for late-stage diversification. Conversion to an amidine yields a highly basic pharmacophore (pKa ~11-12) essential for targeting the S1 pocket of serine proteases (e.g., Thrombin, Factor Xa). Alternatively, [3+2] cycloaddition yields a tetrazole , a classical bioisostere for carboxylic acids that offers improved metabolic stability and membrane permeability.

  • The Secondary Aminomethyl Linker (Diversification Vector): The benzylic amine provides a functional handle for N-acylation, sulfonylation, or reductive amination. This allows chemists to rapidly explore the chemical space of the adjacent binding pockets (e.g., S2/S3 pockets in proteases or allosteric sites in GPCRs).

  • The 3-Methoxypropyl Group (Physicochemical Modulator): Highly lipophilic alkyl chains often drive promiscuous binding and hERG toxicity. The introduction of the terminal ether oxygen in the 3-methoxypropyl chain introduces a hydrogen bond acceptor (HBA) and lowers the partition coefficient (LogP). This subtle modification reliably improves aqueous solubility and reduces off-target cardiovascular liabilities [1].

Mechanistic Pathway Visualization

SAR_Strategy Scaffold 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile (Central Scaffold) N_Alkylation N-Acylation / Sulfonylation (Amine Diversification) Scaffold->N_Alkylation HATU, DIPEA Tetrazole [3+2] Cycloaddition (Tetrazole Formation) Scaffold->Tetrazole NaN3, ZnBr2, H2O Amidine Strong Base / Lewis Acid (Amidine Synthesis) Scaffold->Amidine R-NH2, AlMe3 Prod_A Amide/Sulfonamide (Lipophilicity Tuning) N_Alkylation->Prod_A Prod_B 5-Substituted 1H-Tetrazoles (Carboxylate Bioisosteres) Tetrazole->Prod_B Prod_C N-Substituted Amidines (Basic Pharmacophores) Amidine->Prod_C

Divergent synthetic pathways for the 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile scaffold.

Experimental Protocols

The following protocols are designed as self-validating workflows. Each step includes the mechanistic causality behind the reagent selection to ensure high-fidelity execution during library synthesis.

Protocol A: Scaffold Diversification via N-Acylation

Objective: Generate an amide library to probe the adjacent binding pocket while maintaining the nitrile for downstream processing. Causality & Reagent Selection: HATU is utilized as the coupling reagent because the 7-azabenzotriazole leaving group forms an internal hydrogen bond with the incoming amine, significantly accelerating the reaction and preventing epimerization of chiral carboxylic acids. DIPEA is chosen as a non-nucleophilic base to neutralize the amine hydrochloride salt without competing for the active ester.

Step-by-Step Methodology:

  • Activation: Dissolve the desired carboxylic acid (1.1 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.2 M). Add DIPEA (3.0 equiv) and stir at room temperature for 15 minutes to ensure complete formation of the active HOAt ester.

  • Coupling: Add 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile (1.0 equiv) to the activated mixture. Stir at room temperature for 2–4 hours.

  • Validation (In-Process): Monitor via LC-MS. The disappearance of the secondary amine mass [M+H]⁺ 205.1 indicates completion.

  • Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient) or reverse-phase preparative HPLC.

Protocol B: Nitrile-to-Tetrazole Conversion (Click Chemistry)

Objective: Convert the benzonitrile moiety to a 1H-tetrazole to introduce an acidic bioisostere. Causality & Reagent Selection: Traditional tetrazole syntheses use toxic tin azides or generate explosive hydrazoic acid (HN₃). This protocol utilizes the Demko and Sharpless method [2]. Zinc bromide (ZnBr₂) acts as a Lewis acid to activate the nitrile, while the aqueous medium at pH ~7–8 completely suppresses the formation of volatile HN₃, rendering the reaction safe, scalable, and environmentally benign.

Step-by-Step Methodology:

  • Preparation: In a heavy-walled reaction vial, suspend the benzonitrile derivative (1.0 equiv), NaN₃ (1.5 equiv), and ZnBr₂ (1.0 equiv) in deionized water (0.5 M).

  • Cycloaddition: Seal the vial and heat the vigorously stirred suspension to 120 °C for 16–24 hours. The starting material will gradually dissolve as the highly water-soluble zinc-tetrazole complex forms.

  • Validation (In-Process): Monitor via TLC or LC-MS. The product will appear as a highly polar spot/peak.

  • Workup: Cool the reaction to room temperature. Add 3 N HCl dropwise until the pH reaches 2.0. This breaks the zinc complex and precipitates the free 1H-tetrazole.

  • Isolation: If the product precipitates as a solid, isolate via vacuum filtration and wash with cold water. If it remains an oil, extract with EtOAc, dry over MgSO₄, and concentrate.

Protocol C: Nitrile-to-Amidine Conversion (Garigipati Method)

Objective: Synthesize N-substituted amidines to engage aspartate/glutamate residues in target binding pockets. Causality & Reagent Selection: Unactivated nitriles are poor electrophiles. The Garigipati method utilizes Trimethylaluminum (AlMe₃) to convert the incoming amine into a highly nucleophilic aluminum amide complex [3]. This intermediate readily attacks the nitrile carbon, overcoming the high activation energy barrier.

Step-by-Step Methodology:

  • Complex Formation: Under an inert argon atmosphere, dissolve the desired primary amine (1.5 equiv) in anhydrous toluene (0.2 M). Cool to 0 °C. Carefully add AlMe₃ (2.0 M in toluene, 1.5 equiv) dropwise. Stir for 30 minutes at room temperature until methane gas evolution ceases.

  • Addition: Add the benzonitrile derivative (1.0 equiv) dissolved in a minimal amount of anhydrous toluene to the aluminum amide solution.

  • Heating: Heat the mixture to 80 °C for 12 hours.

  • Workup (Caution): Cool the reaction to 0 °C. Carefully quench the excess AlMe₃ by the dropwise addition of a silica gel/water slurry (this prevents the formation of intractable aluminum hydroxide emulsions).

  • Isolation: Filter the slurry through a pad of Celite, washing thoroughly with a mixture of CH₂Cl₂ and MeOH (9:1). Concentrate the filtrate to yield the crude amidine, which is typically purified by reverse-phase HPLC (0.1% TFA modifier) to isolate the amidine trifluoroacetate salt.

Data Presentation: Physicochemical and Pharmacological Profiling

The integration of the 3-methoxypropyl chain provides measurable advantages over standard alkyl linkers. Table 1 summarizes representative SAR data comparing the core scaffold derivatives against a matched molecular pair lacking the ether oxygen (replaced with a simple n-butyl chain).

Table 1: Representative SAR Data & Physicochemical Properties

Compound IDScaffold ModificationR-Group (Amide)Target IC₅₀ (nM)*LogP (Calculated)Aqueous Sol. (µg/mL)hERG IC₅₀ (µM)**
1 (Core) NitrileNone (Free Amine)>10,0001.8>500>30
2 NitrileBenzoyl4503.2120>30
3 TetrazoleBenzoyl852.5350>30
4 AmidineBenzoyl122.148025
5 (Analog) Amidine (n-butyl chain)Benzoyl153.8<104.5

*Hypothetical data based on a model serine protease target. **hERG inhibition is significantly mitigated in Compounds 1-4 due to the lower LogP and HBA properties of the methoxypropyl group compared to the lipophilic n-butyl chain (Compound 5) [1].

Conclusion & Future Directions

4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is a highly modular scaffold that enables the rapid generation of diverse chemical libraries. By leveraging the orthogonal reactivity of the secondary amine and the nitrile group, medicinal chemists can systematically probe target binding sites. Importantly, the embedded 3-methoxypropyl moiety acts as a built-in physicochemical buffer, ensuring that the resulting derivatives maintain favorable drug-like properties, high aqueous solubility, and minimized off-target cardiovascular toxicity. Future SAR campaigns utilizing this scaffold should focus on late-stage functionalization of the aromatic ring (e.g., via C-H activation) to further expand the accessible chemical space.

References

  • Title: Structure-Based Design of Substituted Piperidines as a New Class of Highly Efficacious Oral Direct Renin Inhibitors Source: ACS Medicinal Chemistry Letters (2016) URL: [Link] (Provides authoritative grounding on the use of methoxypropyl side chains to improve physicochemical properties and mitigate hERG liabilities).

  • Title: Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water Source: Journal of Organic Chemistry (2001) URL: [Link] (Authoritative protocol for the safe, zinc-catalyzed aqueous conversion of nitriles to tetrazoles).

  • Title: An efficient conversion of nitriles to amidines Source: Tetrahedron Letters (1990) URL: [Link] (Foundational methodology for the aluminum-mediated synthesis of amidines from unactivated nitriles).

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile

Welcome to the Technical Support Center for the chromatographic purification of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile . This guide is engineered for researchers and drug development professionals dealing with th...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the chromatographic purification of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile . This guide is engineered for researchers and drug development professionals dealing with the specific challenges of isolating polar, secondary benzylamines.

Core Challenge: The Causality of Amine Streaking

4-{[(3-Methoxypropyl)amino]methyl}benzonitrile contains a secondary amine functional group (pKa ~9.5). When purifying this intermediate via standard normal-phase chromatography, researchers frequently encounter severe band broadening, tailing (streaking), and poor mass recovery.

The causality lies in acid-base chemistry rather than simple polarity. Standard silica gel contains surface silanol groups (Si-OH) which are mildly acidic (pKa ~4.5–5.5). When the basic secondary amine traverses the column, it becomes trapped via strong hydrogen bonding and proton transfer (salt formation) with these silanols[1]. Elution with highly polar solvents (like pure methanol) is often insufficient to disrupt these ionic interactions[1].

To solve this, the chromatographic system must be chemically modified to block the silanol sites.

Mechanism Silica Acidic Silanol (Si-OH) on Silica Gel pKa ~4.5 Interaction Strong H-Bonding & Salt Formation (Causes Streaking) Silica->Interaction Blocked TEA caps Silanols (Target elutes freely) Silica->Blocked Amine Secondary Amine Target Molecule pKa ~9.5 Amine->Interaction Amine->Blocked Bypasses TEA Triethylamine (TEA) Modifier TEA->Silica Deactivates

Fig 1: Mechanistic pathway of silanol deactivation by TEA to prevent secondary amine streaking.

Troubleshooting Workflows & Decision Matrix

Before committing your entire crude batch to a column, utilize the following decision matrix to select the optimal purification strategy.

Workflow Start Crude 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile TLC TLC Screening (e.g., DCM:MeOH) Start->TLC Check Does the amine streak? TLC->Check Yes Yes: Silanol Interaction Check->Yes Rf tailing No No: Proceed Standard NP Check->No Sharp spots Mod Add 1-2% TEA to Mobile Phase Yes->Mod Pretreat Pre-treat Silica with 1-2% TEA Yes->Pretreat Alt Use NH2-Functionalized Silica Yes->Alt Purified Purified Secondary Amine No->Purified Mod->Purified Pretreat->Purified Alt->Purified

Fig 2: Decision matrix and workflow for the chromatographic purification of secondary amines.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. You must confirm the efficacy of the modifier at the TLC stage before scaling up to the preparative column.

Protocol A: Triethylamine (TEA) Deactivated Normal-Phase Chromatography

This is the industry-standard method for secondary benzylamines. Adding a basic modifier like TEA deactivates the silica by interacting with the silanol groups, allowing the uncharged free base to elute cleanly[1].

  • Step 1: TLC Validation. Run the crude mixture on two separate TLC plates using 90:10 Dichloromethane (DCM):Methanol (MeOH). To the second chamber, add 1% v/v TEA. If the target spot sharpens and the Rf value increases in the TEA chamber, proceed to Step 2.

  • Step 2: Silica Pre-treatment. Standard silica must be given time to equilibrate with the base[1]. Slurry the required mass of silica gel in DCM containing 2% TEA. Stir the slurry for 15 minutes to ensure complete saturation of the acidic centers.

  • Step 3: Dry Loading (Critical Step). If dry loading is necessary, the dry-loading silica must also be pre-treated. Slurry ~8 g of silica in ethyl acetate, add ~2 mL TEA, stir for 15 minutes, filter, and wash with pentane before adsorbing your crude compound onto it[2].

  • Step 4: Column Execution. Pack the column with the pre-treated slurry. Elute using a gradient of 0% to 10% MeOH in DCM. Crucial: Maintain 1% TEA in all eluent mixtures throughout the run[2].

  • Step 5: Post-Column Validation. Pool the fractions containing the product. Co-spot the pooled fractions against the crude starting material on a TEA-modified TLC plate to verify purity and absence of degradation.

Protocol B: Amine-Functionalized Silica (NH2-Silica) Chromatography

If your downstream application is highly sensitive to trace TEA contamination, use amine-functionalized silica gel. This stationary phase runs as normal phase in organic solvents but possesses a completely different selectivity, inherently preventing amine streaking without liquid modifiers[3].

  • Step 1: Pack a column with spherical NH2-functionalized silica gel (40-75 µm).

  • Step 2: Load the crude 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile directly using a minimum volume of DCM.

  • Step 3: Elute using a standard gradient (e.g., Hexanes/Ethyl Acetate or DCM/MeOH) without any basic modifiers.

Quantitative Data: Solvent System Selection

The table below summarizes empirical data for various solvent systems applied to secondary benzylamines.

Solvent SystemModifierStationary PhaseExpected Rf BehaviorApplication Suitability
DCM / MeOH (90:10)NoneStandard SilicaHeavy streaking (Rf 0.1–0.4)Not Recommended. Leads to poor recovery.
DCM / MeOH (95:5)1% TEAStandard SilicaSharp spot (Rf ~0.3)Optimal. Standard purification for polar amines.
Hexanes / EtOAc (50:50)1% TEAStandard SilicaSharp spot (Rf ~0.2)Situational. Best if crude contains non-polar impurities.
DCM / MeOH (95:5)1% Aq. NH4OHStandard SilicaTailing, variable RfHigh Risk. Water content degrades silica bed.
DCM / MeOH (95:5)NoneNH2-Functionalized SilicaSharp spot (Rf ~0.4)Premium. Ideal when TEA removal is problematic.

Troubleshooting & FAQs

Q: Why does my compound streak even when using a highly polar solvent like 100% Methanol? A: The issue is not solvent polarity, but stationary phase acidity. Methanol alone cannot disrupt the strong ionic interactions between the secondary amine and the silica's acidic silanols[1]. A basic modifier is chemically required to cap these sites.

Q: Should I use aqueous ammonia (NH₄OH) or Triethylamine (TEA) as my basic modifier? A: For standard normal-phase silica gel, TEA is vastly superior. Aqueous systems are notoriously tricky with normal-phase silica[4]. Aqueous ammonia introduces water into the organic mobile phase, which can cause the silica to swell, leading to cracked columns, longer retention times, and unpredictable tailing[4]. If ammonia must be used, anhydrous ammonia bubbled into methanol is preferred over aqueous solutions[4].

Q: I dry-loaded my sample, and now my compound is permanently stuck at the top of the column. What happened? A: Unmodified silica used for dry loading acts as an acidic trap. Even if your mobile phase contains TEA, the concentrated amine at the top of the column binds irreversibly to the dry silica before the mobile phase can equilibrate it. You must pre-treat the dry-loading silica with TEA prior to adsorbing your crude mixture[2].

Q: How do I remove the residual TEA from my purified 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile? A: TEA (bp 89°C) can be difficult to remove completely by standard rotary evaporation. To remove trace amounts, co-evaporate the purified fractions with toluene (which forms an azeotrope), or place the sample under high vacuum (e.g., on a Schlenk line) for 12–24 hours.

Q: Can I reuse amine-functionalized silica columns? A: Yes. Unlike standard silica, which is often permanently altered by crude impurities, amine-functionalized silica can be reused in a similar fashion to C18 reverse-phase columns, provided the loaded samples are relatively clean of particulates[3].

References

  • Jack Silver, Yuvaraj A. R., et al. "When basification of silica gel is required, before using Column chromatography?" ResearchGate. Available at:[Link][1]

  • Mikhail Nekrasov, et al. "Separation of organic compounds using amino- functionalized silica gel spherical 40-75um?" ResearchGate. Available at:[Link][3]

  • r/OrganicChemistry Community. "Flash Column Chromatography with Ammonia: Your experiences please!" Reddit. Available at:[Link][4]

  • Royal Society of Chemistry. "Supporting Information for: Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids." RSC. Available at:[Link][2]

Sources

Optimization

Removing impurities from benzonitrile synthesis reactions

Welcome to the Technical Support Center for Benzonitrile Synthesis and Purification. As a Senior Application Scientist, I frequently encounter researchers struggling with product isolation. The key to successful purifica...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Benzonitrile Synthesis and Purification. As a Senior Application Scientist, I frequently encounter researchers struggling with product isolation. The key to successful purification is not blindly following a procedure, but understanding the chemical causality behind each step.

Below is a comprehensive, field-proven guide to identifying, troubleshooting, and eliminating impurities from your benzonitrile synthesis workflows.

Synthesis Routes & Impurity Profiling

Before selecting a purification strategy, you must identify the likely contaminants based on your chosen synthetic route. Understanding the physical properties of these impurities dictates the extraction and distillation parameters.

Table 1: Quantitative Data on Benzonitrile Synthesis Routes and Common Impurities

Synthesis RouteTypical YieldMajor ImpuritiesImpurity B.P. / M.P.Recommended Removal Strategy
Ammoxidation of Toluene 75–91%Toluene, Benzoic Acid, BenzaldehydeToluene: 110.6 °CBase Wash, Fractional Distillation
Dehydration of Benzamide 80–90%Benzamide, WaterBenzamide: 128 °C (m.p.)Vacuum Distillation
Sandmeyer Reaction 60–85%Aniline, Phenol, IsonitrilesAniline: 184 °CAcid Wash (HCl), Distillation

Experimental Workflows: Self-Validating Protocols

The following protocols are designed as self-validating systems. Each step includes a mechanistic rationale (causality) to ensure you understand why a step is performed, allowing for real-time troubleshooting at the bench.

Protocol A: General Purification of Liquid Benzonitrile

This protocol is designed to remove water, acidic/basic impurities, and volatile contaminants from unsubstituted benzonitrile .

  • Acid Wash (Amine/Isonitrile Removal): Transfer the crude benzonitrile to a separatory funnel. Wash with 1M Hydrochloric Acid (HCl).

    • Causality: The acidic environment protonates basic impurities (like unreacted aniline) and hydrolyzes foul-smelling isonitriles into primary amines and formic acid. This drives the contaminants into the aqueous phase for easy separation .

  • Base Wash (Acidic Byproduct Removal): Wash the organic layer with saturated aqueous Sodium Bicarbonate (NaHCO₃).

    • Causality: Deprotonates acidic impurities such as benzoic acid (a common byproduct of ammoxidation), forming highly water-soluble sodium benzoate .

  • Drying (Water Removal): Transfer the organic layer to an Erlenmeyer flask. Add anhydrous Calcium Chloride (CaCl₂) or Potassium Carbonate (K₂CO₃) and let sit for 30 minutes.

    • Causality: Removes bulk water without reacting with the nitrile group. Do not use Calcium Hydride (CaH₂) , as it actively causes decomposition of the nitrile solvent .

  • Vacuum Distillation: Distill the dried benzonitrile from Phosphorus Pentoxide (P₂O₅) in an all-glass apparatus under reduced pressure (e.g., b.p. 69 °C at 10 mmHg).

    • Causality: P₂O₅ acts as a potent desiccant to eliminate trace water. Vacuum conditions lower the boiling point, preventing thermal degradation of the product while leaving high-boiling impurities (like benzamide, m.p. 128 °C) in the distillation flask .

Protocol B: Resolving Emulsions During Extraction

During the acid/base washes, stable emulsions can form, halting the purification process.

  • Brine Addition: Add a saturated Sodium Chloride (NaCl) solution to the separatory funnel.

    • Causality: Increases the ionic strength of the aqueous phase. This "salting out" effect decreases the solubility of the organic solvent in the water, forcing the layers to separate .

  • Celite Filtration (If Brine Fails): Filter the entire biphasic mixture through a pad of Celite.

    • Causality: Emulsions are often stabilized by fine, insoluble particulate impurities. Celite traps these particulates, breaking the mechanical stabilization of the emulsion .

Purification Decision Matrix

BenzonitrilePurification Start Crude Benzonitrile Mixture CheckState Assess Physical State & Substituents Start->CheckState Liquid Liquid (Unsubstituted) CheckState->Liquid Solid Solid (Substituted) CheckState->Solid AcidBase Acid/Base Extraction (Removes Amines & Acids) Liquid->AcidBase Recryst Recrystallization (Removes Soluble Impurities) Solid->Recryst High Conc. Chrom Column Chromatography (Removes Isomers) Solid->Chrom Complex Mix Drying Dry over CaCl2/MgSO4 (Removes H2O) AcidBase->Drying Distillation Vacuum Distillation (Removes Benzamide) Drying->Distillation Pure Purified Benzonitrile Target Distillation->Pure Recryst->Pure Chrom->Pure

Workflow for selecting the appropriate benzonitrile purification method based on physical state.

Frequently Asked Questions (FAQs)

Q1: My benzonitrile has a yellow tint. Is it still usable? A1: A yellow color in benzonitrile typically indicates the presence of oxidized organic byproducts or trace transition metal impurities (especially if synthesized via metal-catalyzed cross-coupling). While acceptable for some rudimentary applications, purification via vacuum distillation is highly recommended for sensitive reactions (e.g., organometallic chemistry or polymerization) to prevent catalyst poisoning or reaction inhibition .

Q2: How do I remove the strong, unpleasant odor of isonitriles from my synthesized benzonitrile? A2: Isonitriles (carbylamines) are highly odorous, common byproducts. They can be effectively removed by preliminary treatment with concentrated HCl until the smell dissipates. The acidic environment hydrolyzes the isonitrile into a primary amine and formic acid, both of which partition into the aqueous layer and are easily separated via a separatory funnel .

Q3: What is the best drying agent for benzonitrile? A3: Anhydrous calcium chloride (CaCl₂), magnesium sulfate (MgSO₄), or potassium carbonate (K₂CO₃) are standard and highly effective. For rigorous drying prior to distillation, phosphorus pentoxide (P₂O₅) is the gold standard. Crucial Warning: Never use calcium hydride (CaH₂) to dry benzonitrile, as it actively causes decomposition of the solvent .

Q4: How do I separate unreacted benzamide from my benzonitrile product? A4: Benzamide is a solid with a significantly higher boiling point (288 °C) compared to liquid benzonitrile (191 °C at atmospheric pressure). Fractional vacuum distillation is the most efficient method; the volatile benzonitrile will distill over, leaving the less volatile benzamide behind in the distillation pot .

Q5: My substituted benzonitrile is an oil, but literature reports it as a solid. What went wrong? A5: The presence of impurities is the most common reason a solid compound "oils out" or presents as a low-melting-point liquid. Even trace amounts of reaction solvent or byproducts will depress the melting point. Ensure all solvents are removed under high vacuum. If it remains an oil, column chromatography is required to isolate the pure compound before crystallization can occur, a standard practice in established synthetic methodologies .

References

  • Purification of Benzonitrile - Chempedia, LookChem. [Link]

  • How can I purify impure benzonitrile?, ResearchGate.[Link]

  • Organic Syntheses Procedures, Organic Syntheses, Inc. [Link]

Troubleshooting

Technical Support Center: Investigating the Degradation Pathways of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile

For Researchers, Scientists, and Drug Development Professionals This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers investigating the degradation pa...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers investigating the degradation pathways of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile. As a senior application scientist, this resource is designed to deliver not just procedural steps, but the underlying scientific rationale to empower your experimental design and interpretation.

Frequently Asked Questions (FAQs)

Q1: What are the predicted metabolic degradation pathways for 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile?

A1: While specific metabolic data for 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile is not extensively documented in publicly available literature, we can predict the primary degradation pathways based on its structural motifs and established knowledge of nitrile metabolism.[1][2][3] The molecule contains a benzonitrile group, a secondary amine, and a methoxypropyl side chain, each susceptible to specific enzymatic transformations.

The most probable metabolic routes include:

  • Hydrolysis of the Nitrile Group: The nitrile moiety is a key site for metabolism. This can occur via two main enzymatic pathways.[2][4][5]

    • Direct Hydrolysis by Nitrilase: This pathway directly converts the nitrile group to a carboxylic acid, forming 4-{[(3-methoxypropyl)amino]methyl}benzoic acid and releasing ammonia.[5]

    • Sequential Hydrolysis by Nitrile Hydratase and Amidase: In this two-step process, nitrile hydratase first hydrates the nitrile to an amide intermediate (4-{[(3-methoxypropyl)amino]methyl}benzamide). Subsequently, an amidase hydrolyzes the amide to the corresponding carboxylic acid.[1][2]

  • N-Dealkylation: The secondary amine is a likely target for cytochrome P450 (CYP) enzymes, leading to the cleavage of the 3-methoxypropyl group to yield 4-(aminomethyl)benzonitrile.[6][7]

  • Oxidation of the Methoxypropyl Side Chain: The side chain can undergo several oxidative transformations, including O-demethylation to form a primary alcohol, or hydroxylation at various positions along the propyl chain.[6][7]

  • Phase II Conjugation: The primary and secondary amine functionalities, as well as any hydroxylated metabolites, can undergo conjugation reactions with glucuronic acid or sulfate to facilitate excretion.[6][7]

Predicted Metabolic Pathways cluster_nitrile Nitrile Hydrolysis cluster_dealkylation N-Dealkylation cluster_oxidation Side-Chain Oxidation parent 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile amide 4-{[(3-Methoxypropyl)amino] methyl}benzamide parent->amide Nitrile Hydratase acid 4-{[(3-Methoxypropyl)amino] methyl}benzoic acid parent->acid Nitrilase dealkylated 4-(Aminomethyl)benzonitrile parent->dealkylated CYP-mediated hydroxylated Hydroxylated Metabolites parent->hydroxylated CYP-mediated odemethylated O-Demethylated Metabolite parent->odemethylated CYP-mediated amide->acid Amidase

Caption: Predicted metabolic pathways for 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile.

Q2: How should I design a forced degradation study for this compound?

A2: Forced degradation, or stress testing, is essential for identifying potential degradants that might form during storage and handling, and for developing stability-indicating analytical methods.[8][9][10] A well-designed study should expose 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile to a range of stress conditions.[11][12]

Stress ConditionTypical Reagents and ConditionsPotential Degradation Pathways
Acid Hydrolysis 0.1 M to 1 M HCl, heated (e.g., 60-80°C)Hydrolysis of the nitrile group to a carboxylic acid or amide.[13] The secondary amine may also be susceptible to degradation.
Base Hydrolysis 0.1 M to 1 M NaOH, heated (e.g., 60-80°C)Accelerated hydrolysis of the nitrile group.[13]
Oxidation 3-30% Hydrogen Peroxide (H₂O₂), room temperature or slightly heatedOxidation of the secondary amine to an N-oxide or other oxidative products.[12][14] The benzylic carbon may also be a site of oxidation.
Thermal Degradation Dry heat (e.g., 105°C) or in solution at elevated temperaturesGeneral decomposition. The extent will depend on the intrinsic stability of the molecule.
Photodegradation Exposure to UV and visible light (ICH Q1B guidelines)The aromatic ring and nitrile group may be susceptible to photolytic reactions.[12]

Expert Tip: The goal is to achieve 5-20% degradation of the parent compound.[15] If you observe complete degradation, reduce the stress intensity (concentration of reagent, temperature, or duration). If there is no degradation, increase the stress.

Q3: What analytical techniques are most suitable for identifying the degradation products?

A3: A combination of chromatographic and spectroscopic techniques is essential for the separation and identification of degradation products.

  • High-Performance Liquid Chromatography (HPLC) with UV Detection: This is the workhorse for separating the parent compound from its degradants.[16][17][18] A reverse-phase C18 column is a good starting point. Method development will be crucial to achieve adequate resolution of all peaks.

  • Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is the gold standard for metabolite and degradant identification.[19][20] High-resolution mass spectrometry (HRMS), such as with a time-of-flight (TOF) or Orbitrap analyzer, provides accurate mass measurements to determine the elemental composition of the degradants.[19] Tandem mass spectrometry (MS/MS) helps in structural elucidation by providing fragmentation patterns.[19]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural confirmation of major degradation products, isolation followed by NMR analysis is often necessary.[21][22]

Troubleshooting Guides

Issue 1: Poor Mass Balance in Forced Degradation Studies
  • Symptom: The sum of the parent compound and all detected degradation products is significantly less than 100% of the initial amount of the parent compound.[9]

  • Potential Causes & Solutions:

    • Non-UV Active Degradants: Some degradation products may lack a chromophore and will not be detected by a UV detector.

      • Solution: Use a mass spectrometer (LC-MS) or a charged aerosol detector (CAD) in parallel with the UV detector.

    • Volatile Degradants: Degradation may produce volatile compounds that are lost during sample preparation or analysis.

      • Solution: Use headspace gas chromatography-mass spectrometry (GC-MS) to analyze for volatile products.

    • Precipitation of Degradants: Some degradation products may be poorly soluble in the analytical mobile phase and precipitate out of solution.

      • Solution: Visually inspect your samples for any precipitates. Adjust the diluent or mobile phase composition to ensure all components remain in solution.

    • Adsorption to Vials or Tubing: Highly lipophilic or charged compounds can adsorb to glass or plastic surfaces.

      • Solution: Use silanized vials or alternative vial materials. Prime the HPLC system thoroughly.

Issue 2: Co-eluting Peaks in HPLC Analysis
  • Symptom: The peak for the parent compound or a degradant is not baseline-resolved from other peaks.[10]

  • Potential Causes & Solutions:

    • Suboptimal Mobile Phase: The mobile phase composition may not be providing enough selectivity.

      • Solution:

        • Gradient Optimization: Adjust the slope of the gradient. A shallower gradient can improve the resolution of closely eluting peaks.

        • Solvent Modification: Change the organic modifier (e.g., from acetonitrile to methanol) or the pH of the aqueous phase. The ionization state of the amine in 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile and its degradants will be pH-dependent, which can be exploited to alter their retention times.

    • Inappropriate Stationary Phase: The column chemistry may not be suitable for the separation.

      • Solution: Try a column with a different stationary phase (e.g., a phenyl-hexyl or a polar-embedded phase) to introduce different separation mechanisms.

Issue 3: Difficulty in Elucidating the Structure of an Unknown Degradant from MS Data
  • Symptom: The mass spectrum of an unknown peak does not provide a clear indication of its structure.

  • Potential Causes & Solutions:

    • Ambiguous Fragmentation Pattern: The MS/MS spectrum may be complex or lack characteristic fragments.

      • Solution:

        • Compare with Parent Compound: Analyze the fragmentation pattern of the parent compound. Look for common fragments and neutral losses that can provide clues about which part of the molecule has been modified.

        • Isotopic Labeling: If feasible, synthesize an isotopically labeled version of the parent compound (e.g., with ¹³C or ¹⁵N). The mass shift in the degradant and its fragments will confirm which part of the molecule they originate from.[20]

    • Isomeric Degradants: Different degradation products may have the same mass (isomers).

      • Solution: Isomers can often be separated chromatographically. If they co-elute, they may sometimes be distinguished by their fragmentation patterns in MS/MS. For definitive identification, isolation and NMR analysis may be required.[21]

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation

This protocol provides a starting point for stress testing. It should be optimized based on the observed stability of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile.[15]

  • Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol).

  • Stress Conditions:

    • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Heat at 80°C.

    • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Heat at 80°C.

    • Oxidation: Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂. Keep at room temperature.

    • Thermal: Place a solid sample of the compound in a 105°C oven. Also, heat a solution of the compound at 80°C.

  • Time Points: Withdraw aliquots at various time points (e.g., 2, 8, 24, and 48 hours).

  • Sample Quenching and Dilution:

    • For acid and base samples, neutralize the aliquot with an equivalent amount of base or acid, respectively.

    • Dilute all samples to a suitable concentration for HPLC analysis (e.g., 0.1 mg/mL) with the mobile phase.

  • Analysis: Analyze the samples by a validated stability-indicating HPLC method.

Forced Degradation Workflow start Prepare Stock Solution (1 mg/mL) stress_conditions Expose to Stress Conditions (Acid, Base, Oxidative, Thermal, Photo) start->stress_conditions sampling Sample at Time Points (e.g., 0, 2, 8, 24, 48h) stress_conditions->sampling quench Quench Reaction & Neutralize sampling->quench dilute Dilute to Working Concentration quench->dilute analyze Analyze by HPLC-UV/MS dilute->analyze interpret Interpret Data (Identify Degradants, Calculate Mass Balance) analyze->interpret

Caption: General experimental workflow for forced degradation studies.

References

  • Thakur, G. et al. (2018). Nitrile Metabolizing Enzymes in Biocatalysis and Biotransformation. PubMed. Available at: [Link]

  • Gong, J. S. et al. (2025). Nitrile-Converting Enzymes: Industrial Perspective, Challenges and Emerging Strategies. MDPI. Available at: [Link]

  • Verma, M. L. et al. (2018). Enzymes in nitrile metabolism. ResearchGate. Available at: [Link]

  • Pharma Stability. (n.d.). Troubleshooting & Pitfalls. Pharma Stability. Available at: [Link]

  • Křen, V. et al. (n.d.). Biotransformation by enzymes of the nitrile metabolism. IBT CAS. Available at: [Link]

  • Wikipedia. (n.d.). Nitrilase. Wikipedia. Available at: [Link]

  • Shinde, V. (2026). Forced Degradation Studies, Common Q.C Mistakes that Leads to Audit Observations. Pharma Pathway. Available at: [Link]

  • Lhasa Limited. (2025). How To Overcome The Critical Challenges Faced In Forced Degradation Studies. Lhasa Limited. Available at: [Link]

  • Rana, M. P. (2024). Overview Of Degradation Studies For Pharmaceutical Drug Candidates. International Journal of Pharmaceutical Sciences. Available at: [Link]

  • Sharp Services. (2025). Forced degradation studies: A critical lens into pharmaceutical stability. Sharp Services. Available at: [Link]

  • Patel, Y. et al. (2026). REVIEW OF FORCED DEGRADATION STUDIES ON THE DRUGS CONTAINING HETROCYCLIC COMPOUND. IJRPNS. Available at: [Link]

  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzonitrile. HELIX Chromatography. Available at: [Link]

  • SIELC Technologies. (n.d.). Separation of Benzonitrile, 4-chloro-3-nitro- on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

  • Fleming, F. F. et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. PMC. Available at: [Link]

  • LibreTexts. (2025). Chemistry of Nitriles. LibreTexts. Available at: [Link]

  • Metabolon. (n.d.). Your Guide to Metabolomics—Metabolite Identification and Detection. Metabolon. Available at: [Link]

  • Kumar, A. et al. (2018). Metabolite Identification by Mass Spectrometry. International Journal of Pharmaceutical Research and Allied Sciences. Available at: [Link]

  • Lu, W. et al. (2014). Metabolite Measurement: Pitfalls to Avoid and Practices to Follow. PMC. Available at: [Link]

  • Zhang, M. et al. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. PMC. Available at: [Link]

  • Ludwig, C. et al. (2016). A guide to the identification of metabolites in NMR-based metabonomics/metabolomics experiments. Greenwich Academic Literature Archive (GALA). Available at: [Link]

  • ATSDR. (n.d.). ANALYTICAL METHODS. ATSDR. Available at: [Link]

  • Sørensen, S. R. et al. (2014). Degradation of three benzonitrile herbicides by Aminobacter MSH1 versus soil microbial communities: pathways and kinetics. PubMed. Available at: [Link]

  • Mardal, M. et al. (2025). In vitro toxicokinetics and metabolic profiling of methoxycathinones and methylthiocathinones using human liver systems and hyphenated mass spectrometry. PMC. Available at: [Link]

  • Nti-Addae, K. W. et al. (2009). Chemical and enzymatic stability of amino acid prodrugs containing methoxy, ethoxy and propylene glycol linkers. PubMed. Available at: [Link]

  • EAWAG. (1998). Benzonitrile Degradation Pathway. EAWAG BBD/PPS. Available at: [Link]

  • ResearchGate. (2013). (PDF) Degradation pathways of three benzonitrile herbicides – ioxynil, bromoxynil and dichlobenil – in pure bacterial cultures versus agricultural soil. ResearchGate. Available at: [Link]

  • Anastassiades, M. et al. (n.d.). Testing the Stability of Pesticides in Stock Solutions by Quantitative NMR. EURL-SRM. Available at: [Link]

  • Vione, D. et al. (2026). Journal of Environmental Chemical Engineering. BOA. Available at: [Link]

  • Gavrilović, I. et al. (2022). In Vitro Metabolic Study of Four Synthetic Cathinones. King's Research Portal. Available at: [Link]

  • SIELC Technologies. (2018). Benzonitrile, 4-[[(4-methoxyphenyl)methylene]amino]-. SIELC Technologies. Available at: [Link]

  • ResearchGate. (2025). Synthesis of 4-methoxy-3-(3-morpholinopropoxy) benzonitrile. ResearchGate. Available at: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting the Synthesis of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile

Executive Summary Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals synthesizing 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile .

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals synthesizing 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile . The most reliable synthetic route is the reductive amination of 4-cyanobenzaldehyde with 3-methoxypropylamine. While highly efficient for C–N bond formation, this pathway is susceptible to two critical side reactions: over-alkylation (yielding a tertiary amine) and chemoselective reduction failures (yielding a primary amine via nitrile reduction)[1],[2]. This guide provides mechanistic troubleshooting, reagent selection data, and a self-validating experimental protocol to ensure high-purity isolation of the target secondary amine.

Diagnostic Flowchart: Reaction Pathways & Side Reactions

ReactionPathways SM1 4-Cyanobenzaldehyde Imine Imine / Iminium Intermediate SM1->Imine Condensation (-H2O) SM2 3-Methoxypropylamine SM2->Imine Nucleophilic Attack Target Target Secondary Amine 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile Imine->Target NaBH(OAc)3 (Chemoselective Reduction) TertAmine Tertiary Amine (Over-alkylation Side Product) Target->TertAmine Excess Aldehyde + Reductant Diamine Primary Amine (Nitrile Reduction Side Product) Target->Diamine Harsh Reductant (e.g., LiAlH4, H2/Pd-C)

Reaction pathway and major side reactions in the synthesis of the target secondary amine.

Quantitative Comparison: Reducing Agent Selection

Selecting the correct hydride donor is the single most important variable in preventing side reactions during this synthesis[3],[4].

Reducing AgentChemoselectivity (Nitrile Tolerance)Over-alkylation RiskMechanistic RationaleRecommended Action
NaBH(OAc)₃ (STAB) Excellent Low Acetoxy groups sterically and electronically stabilize the B-H bond; selectively reduces iminium ions over aldehydes[4].Primary Choice
NaBH₃CN GoodModerateMild hydride donor, but generates toxic HCN byproducts and requires strict pH control (pH 4-5)[3].Alternative
NaBH₄ PoorHighToo reactive; reduces aldehydes directly to alcohols before imine condensation can occur[4].Avoid for one-pot
LiAlH₄ Very PoorLowExtremely strong hydride donor; rapidly reduces the -CN group to -CH₂NH₂[2],[5].Strictly Avoid
H₂ / Pd-C PoorHighCatalytic hydrogenation readily reduces nitriles to primary amines under standard conditions[3].Strictly Avoid

Troubleshooting FAQs & Mechanistic Insights

Q1: Why am I seeing a significant amount of tertiary amine (bis-alkylated product) in my crude LC-MS? A1: You are experiencing over-alkylation . In reductive amination, the newly formed secondary amine (the target molecule) is often more nucleophilic and less sterically hindered than the primary amine starting material (3-methoxypropylamine)[6],[5]. If 4-cyanobenzaldehyde is present in excess, or if the reduction of the initial imine is too slow, the target secondary amine will attack another equivalent of the aldehyde, forming a tertiary amine[6]. Causality & Solution: To prevent this "runaway train" effect, stoichiometry is critical. Always use a slight excess of the primary amine (1.1 to 1.2 equivalents) relative to the aldehyde[6]. Furthermore, utilizing Sodium Triacetoxyborohydride (STAB) in a one-pot reaction minimizes this issue because STAB reduces the intermediate iminium ion at a significantly faster rate than it reduces unreacted aldehydes or facilitates secondary amine alkylation[4].

Q2: My NMR and LC-MS data show a mass corresponding to M+4 (plus 4 Daltons). How do I prevent this? A2: An M+4 mass indicates nitrile reduction . The cyano group (-C≡N) on your benzonitrile moiety is highly sensitive to strong reducing agents. Reagents like lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation (H₂ with Pd/C) indiscriminately reduce the nitrile to a primary amine (-CH₂NH₂), destroying the target molecule's functionality[2],[5]. Causality & Solution: You must employ a chemoselective mild hydride donor. STAB is the gold standard for this specific transformation[4]. The three electron-withdrawing acetoxy groups stabilize the boron-hydrogen bond, making STAB significantly milder than sodium borohydride[4],[2]. It selectively targets the highly electrophilic iminium ion while leaving the nitrile group completely intact[4].

Q3: The reaction stalls at the imine intermediate, and I am recovering starting materials. What went wrong? A3: This is a classic case of imine hydrolysis or incomplete condensation. The formation of the imine intermediate releases water. If this water is not managed, or if the reaction is not properly catalyzed, the equilibrium shifts backward during aqueous work-up, hydrolyzing the imine back to 4-cyanobenzaldehyde and 3-methoxypropylamine[1]. Causality & Solution: Drive the equilibrium forward by using anhydrous solvents (1,2-Dichloroethane or THF) and adding a mild acid catalyst (e.g., 1.0 equivalent of glacial acetic acid)[1],[4]. The acid protonates the imine to form an iminium ion. Because STAB reduces iminium ions exponentially faster than neutral imines, this protonation step acts as a thermodynamic sink, rapidly pulling the reaction to completion[4].

Optimized Experimental Protocol: Chemoselective Reductive Amination

This protocol utilizes STAB to synthesize 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile, incorporating self-validating checkpoints to ensure the absence of over-alkylation and nitrile reduction.

Step 1: Reaction Setup & Imine Condensation

  • In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 4-cyanobenzaldehyde (1.0 eq, 10.0 mmol) in anhydrous 1,2-Dichloroethane (DCE) to achieve a 0.2 M concentration[4].

  • Add 3-methoxypropylamine (1.1 eq, 11.0 mmol) dropwise via syringe. Causality: The 0.1 eq excess of amine ensures complete consumption of the aldehyde, virtually eliminating the risk of over-alkylation[6].

  • Stir the mixture at room temperature for 30 minutes to allow the imine intermediate to form.

Step 2: Acid Catalysis & Reduction 4. Add glacial acetic acid (1.0 eq, 10.0 mmol) to the reaction mixture. Causality: This generates the highly electrophilic iminium ion in situ, priming it for rapid reduction[1],[4]. 5. Portion-wise, add Sodium Triacetoxyborohydride (STAB) (1.5 eq, 15.0 mmol) over 10 minutes[6]. The reaction is mildly exothermic; the portion-wise addition prevents thermal runaway. 6. Stir the reaction at room temperature for 2 to 4 hours.

Step 3: Self-Validation (In-Process Monitoring) 7. Monitor the reaction progress via TLC (Eluent: 9:1 Dichloromethane:Methanol with 1% Triethylamine) or LC-MS. 8. Validation Checkpoint: The reaction is complete when the UV-active 4-cyanobenzaldehyde spot is entirely consumed. LC-MS should show the target mass [M+H]⁺ without the M+4 (nitrile reduction) or bis-alkylated mass peaks.

Step 4: Quench & Work-up 9. Carefully quench the reaction by adding saturated aqueous NaHCO₃ (equal volume to DCE). Causality: This neutralizes the acetic acid and safely decomposes unreacted STAB, preventing post-workup side reactions[2]. 10. Stir vigorously for 15 minutes until gas evolution ceases. 11. Transfer to a separatory funnel and extract the aqueous layer with Dichloromethane (3 x 20 mL). 12. Combine the organic layers, wash with brine (30 mL), and dry over anhydrous Na₂SO₄. 13. Filter and concentrate under reduced pressure to yield the crude secondary amine. Purify via flash column chromatography (Silica gel, DCM/MeOH gradient) if trace impurities remain.

References[1] Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry, 61(11), 3849-3862. URL: https://pubs.acs.org/doi/10.1021/jo960057x[6] BenchChem. (2025). Preventing Over-Alkylation of Amines in Synthesis. BenchChem Protocols. URL: https://www.benchchem.com/protocol/reductive-amination[3] Nguyen, D. P., & Sladek, R. N. (2020). Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions. PMC. URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7398188/[4] Organic Chemistry Portal. (2024). Sodium Triacetoxyborohydride. Reducing Agents. URL: https://www.organic-chemistry.org/chemicals/reducingagents/sodiumtriacetoxyborohydride.shtm[2] Wikipedia Contributors. (2024). Sodium triacetoxyborohydride. Wikipedia, The Free Encyclopedia. URL: https://en.wikipedia.org/wiki/Sodium_triacetoxyborohydride[5] Chemistry LibreTexts. (2024). 24.6: Synthesis of Amines. Organic Chemistry. URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/24%3A_Amines_and_Heterocycles/24.06%3A_Synthesis_of_Amines

Sources

Troubleshooting

Resolving peak tailing in HPLC analysis of aminobenzonitriles

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently work with chromatographers who are frustrated by asymmetrical peaks when analyzing basic compounds.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently work with chromatographers who are frustrated by asymmetrical peaks when analyzing basic compounds. Aminobenzonitriles—characterized by an electron-rich amino group and an electron-withdrawing nitrile group—are notoriously difficult to analyze via High-Performance Liquid Chromatography (HPLC) without experiencing severe peak tailing.

This guide bypasses generic advice to provide a deep, mechanistic understanding of why your peaks are tailing and how to systematically resolve it using self-validating protocols.

Diagnostic Workflow: Isolating the Root Cause

Before altering your chemistry, you must determine if the tailing is a physical system error or a chemical interaction. Follow this logic path to isolate the variable.

PeakTailingResolution Start Identify Peak Tailing (Asymmetry Factor > 1.5) Analyze Analyze Chromatogram Which peaks tail? Start->Analyze EarlyPeaks Early Peaks Tail Most (All Compounds) Analyze->EarlyPeaks System Issue LatePeaks Late/Basic Peaks Tail (Aminobenzonitriles Only) Analyze->LatePeaks Chemical Issue PhysicalFix Physical Troubleshooting: 1. Check PEEK tubing & fittings 2. Minimize flow cell volume EarlyPeaks->PhysicalFix ChemicalFix Chemical Troubleshooting: Silanol Interactions Detected LatePeaks->ChemicalFix Validate Re-inject Sample Verify Asymmetry (As = 1.0 - 1.2) PhysicalFix->Validate Strategy1 Strategy A: Mobile Phase Lower pH to < 3.0 or add 5mM TEA ChemicalFix->Strategy1 Strategy2 Strategy B: Column Chemistry Switch to Type B End-capped Silica ChemicalFix->Strategy2 Strategy1->Validate Strategy2->Validate

Diagnostic workflow for isolating and resolving HPLC peak tailing of basic compounds.

In-Depth Troubleshooting Q&A

Q1: Why do aminobenzonitriles exhibit such severe peak tailing compared to neutral compounds? A1: The root cause lies in secondary retention mechanisms. In reversed-phase HPLC, your primary separation mechanism should be hydrophobic partitioning. However, the amino group (-NH₂) on aminobenzonitriles is basic and readily protonates. Traditional silica-based columns contain1. At a mobile phase pH above 3.0, these silanols ionize into negatively charged silanoate ions (Si-O⁻)[2]. The electrostatic attraction between the protonated amine and the ionized silanols creates a strong secondary ion-exchange interaction[3]. Because this interaction is kinetically slower and non-linear compared to hydrophobic partitioning, the molecules desorb slowly, dragging out the trailing edge of the peak[1].

Q2: How can I definitively distinguish between chemical tailing (silanol interactions) and physical system issues (dead volume)? A2: You must evaluate the asymmetry factor (As) across your entire chromatogram.

  • Extra-Column Volume (Physical): If dead volume in your capillary connections, tubing, or detector flow cell is the culprit, early-eluting peaks will exhibit much more severe tailing than late-eluting peaks. This occurs because the extra-column dispersion volume represents a much larger fraction of the total peak volume for early eluters[4].

  • Secondary Interactions (Chemical): If residual silanol interactions are dominating, the tailing will be pronounced on late-eluting peaks or specifically on the basic aminobenzonitrile peaks, while neutral reference peaks remain perfectly symmetrical[2].

Q3: What is the most effective mobile phase optimization strategy for these compounds? A3: You have two primary chemical levers to pull: pH control and competitive binding.

  • Low pH Suppression: Lowering the mobile phase pH to ~2.5 (using a 10-20 mM phosphate buffer or 0.1% TFA) ensures that the residual silanol groups remain fully protonated and neutral, effectively shutting down the ion-exchange pathway[5].

  • Silanol Masking Agents: If your method requires a mid-range pH, adding a competing base like Triethylamine (TEA) at 5-20 mM acts as a sacrificial masking agent. TEA aggressively binds to the active silanoate sites, blocking the aminobenzonitriles from interacting with them[6].

Q4: Are there specific column chemistries that inherently prevent this issue? A4: Yes. Older "Type A" silica columns possess high trace metal contamination, which increases the acidity of nearby silanols, exacerbating tailing[3]. You should upgrade to high-purity "Type B" silica columns that are fully end-capped. For extreme cases, consider polar-embedded bonded phases (which sterically shield silanols via internal hydrogen bonding) or 7, which replace Si-OH groups with Si-H groups, virtually eliminating silanol activity[7].

Quantitative Data: Impact of Mitigation Strategies

The table below summarizes the expected impact of various mitigation strategies on the Asymmetry Factor (As) when analyzing basic compounds like aminobenzonitriles. An ideal Gaussian peak has an As of 1.0.

Mitigation StrategyTarget MechanismTypical Asymmetry (As) RangeImpact on Aminobenzonitriles
Standard Type A Silica (pH 7.0) Unsuppressed silanol ion-exchange2.0 - 3.5Severe tailing, loss of resolution, poor quantitation.
Addition of 5-10 mM TEA (pH 7.0) Competitive binding to active silanols1.3 - 1.6Moderate improvement; potential for faster column degradation.
Low pH Mobile Phase (pH 2.5) Protonation/Neutralization of silanols1.1 - 1.3Excellent peak shape; requires a low-pH stable column.
Type B End-capped / Polar-Embedded Steric shielding of residual silanols1.0 - 1.1Optimal symmetry, highest reproducibility and column lifespan.

Self-Validating Experimental Protocol: The Peak Tailing Resolution Workflow

Do not guess at the solution. Use this step-by-step methodology to systematically isolate and neutralize the root cause of the tailing.

Phase 1: System Integrity Validation (The Physical Check)

  • Calculate Current Asymmetry: Inject your aminobenzonitrile sample. Calculate the Asymmetry Factor (As) at 10% peak height. If As > 1.5, proceed to step 2[2].

  • Isolate Extra-Column Volume: Remove the analytical column and replace it with a zero-dead-volume union. Inject a 1 µL pulse of a strongly UV-absorbing tracer (e.g., acetone in water).

  • Evaluate Dispersion:

    • If the resulting tracer peak is broad or tails significantly, the issue is physical. Inspect and replace worn PEEK tubing, ensure capillary cuts are perfectly square, and verify the detector flow cell volume is <1/10th of the smallest peak volume[4].

    • If the tracer peak is sharp and symmetrical, the issue is chemical. Reinstall the column and proceed to Phase 2.

Phase 2: Chemical Interaction Suppression (The Chemical Check) 4. pH Titration Test: Prepare a fresh mobile phase buffered to pH 2.5 using 20 mM potassium phosphate. Note: Ensure compatibility with your organic modifier to prevent buffer precipitation[5]. 5. Re-evaluate Peak Shape: Inject the sample. If the Asymmetry Factor drops to 1.0–1.2, residual silanol ionization was the definitive root cause. 6. Alternative Modifier Test (Optional): If low pH is incompatible with your detector (e.g., Mass Spectrometry) or column limits, return to a neutral pH and add 5 mM Triethylamine (TEA) to the mobile phase to competitively mask active silanols[6]. 7. Column Upgrade Validation: If tailing persists despite mobile phase optimization, the column's silica matrix is likely degraded or contains high trace metals[3]. Swap to a new, fully end-capped "Type B" silica column or a polar-embedded phase, and repeat the injection to validate the final method[7].

References

  • [6] Scribd. Troubleshooting Peak Tailing in LC. Available at:

  • [1] Chrom Tech, Inc. What Causes Peak Tailing in HPLC? Available at:

  • [4] Thermo Fisher Scientific. HPLC Troubleshooting. Available at:

  • [3] Phenomenex. How to Reduce Peak Tailing in HPLC? Available at:

  • [2] Element Lab Solutions. Peak Tailing in HPLC. Available at:

  • [5] Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes. Available at:

  • [7] MTC USA. Base-Deactivated HPLC Column? Understanding Silanol Activity. Available at:

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Biological Activity of Substituted Aminobenzonitriles

Introduction: The Versatile Scaffold of Aminobenzonitrile in Drug Discovery Aminobenzonitriles are a class of aromatic compounds characterized by a benzene ring substituted with both an amino (-NH₂) and a nitrile (-C≡N)...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Versatile Scaffold of Aminobenzonitrile in Drug Discovery

Aminobenzonitriles are a class of aromatic compounds characterized by a benzene ring substituted with both an amino (-NH₂) and a nitrile (-C≡N) group. This bifunctional nature makes them exceptionally versatile building blocks in medicinal chemistry.[1] The nucleophilic amino group and the electrophilic, electron-withdrawing nitrile group provide multiple reactive sites for chemical modification, allowing for the synthesis of a vast array of heterocyclic compounds with significant biological activities.[2][3]

Derivatives of this scaffold are pivotal in the development of targeted therapies, with demonstrated roles as kinase inhibitors, antimicrobial agents, and modulators of cellular processes like mitosis.[2][4][5] The biological activity of these compounds is profoundly influenced by the nature and position of additional substituents on the benzene ring. Understanding these structure-activity relationships (SAR) is critical for the rational design of novel therapeutics with enhanced potency and selectivity.

This guide provides a comparative analysis of the biological activities of various substituted aminobenzonitriles, supported by experimental data from peer-reviewed literature. We will delve into their anticancer and antimicrobial properties, elucidate key SAR principles, and provide detailed protocols for foundational biological assays.

Comparative Analysis of Anticancer Activity

The aminobenzonitrile core is a prominent feature in several classes of potent anticancer agents. Its structural rigidity and capacity for specific hydrogen bond interactions make it an ideal starting point for designing molecules that target key proteins involved in cancer progression.

Aminobenzophenone Derivatives as Tubulin Polymerization Inhibitors

One of the most successful strategies in cancer chemotherapy is the disruption of microtubule dynamics, which are essential for cell division.[6] Compounds that inhibit the polymerization of tubulin can arrest cancer cells in the G2/M phase of the cell cycle, ultimately leading to apoptosis.[5] A series of 2-aminobenzophenone derivatives, synthesized from 2-aminobenzonitrile precursors, have shown remarkable potency as antimitotic agents that bind to the colchicine site of tubulin.[5][7]

A comparative study of these derivatives reveals critical structure-activity relationships. The introduction of an amino group at the ortho-position of the benzophenone ring is integral for high potency.[5][7]

Table 1: Comparative Cytotoxicity (IC₅₀, μM) of 2-Aminobenzophenone Derivatives in Human Cancer Cell Lines

Compound IDColo 205NUGC-3HA22TDLD-1MCF-7
6 HOCH₃0.00210.00150.00160.0150.021
7 OCH₃H0.00160.00160.00170.0210.011
Combretastatin A-4 --0.0810.160.170.0030.004

Data synthesized from Liou, J.-P., et al. (2002). Journal of Medicinal Chemistry.[5]

Expert Analysis: The data clearly indicates that compounds 6 and 7 are significantly more potent than the natural product combretastatin A-4 against several cancer cell lines, with IC₅₀ values in the low nanomolar range.[5] The position of the methoxy group on the 2-aminobenzophenone ring (R¹ vs. R²) subtly influences selectivity across different cell lines, but both substitutions result in potent compounds. This highlights the success of using the aminobenzonitrile scaffold to create novel tubulin polymerization inhibitors.

Aminobenzonitrile-Based Kinase Inhibitors

Kinases are crucial regulators of cell signaling pathways, and their dysregulation is a hallmark of many cancers. The aminobenzonitrile framework has been successfully employed to design inhibitors for several important oncogenic kinases.

  • Epidermal Growth Factor Receptor (EGFR) Inhibitors: Mutations in EGFR can lead to its overactivation, driving tumor growth in non-small cell lung cancer (NSCLC).[8] Novel derivatives of existing EGFR inhibitors, such as osimertinib, have been designed to overcome resistance. One study synthesized a series of reversible EGFR kinase inhibitors, demonstrating that specific aminobenzonitrile-based structures can potently inhibit wild-type, mutant (L858R/T790M), and resistant (L858R/T790M/C797S) forms of EGFR, with IC₅₀ values in the nanomolar range.[8]

  • Polo-like Kinase 4 (PLK4) Inhibitors: PLK4 is a master regulator of centriole duplication, and its overexpression is linked to tumorigenesis.[9][10] By using a scaffold hopping strategy based on known kinase inhibitors, researchers have developed novel aminopyrimidine-based compounds that are potent PLK4 inhibitors. The most successful compound from this series, 8h , exhibited a PLK4 IC₅₀ of just 6.7 nM.[9]

Comparative Analysis of Antimicrobial Activity

The rise of antimicrobial resistance necessitates the discovery of novel chemical scaffolds for antibiotic development. Aminobenzonitrile and its derivatives have emerged as a promising class of compounds with broad-spectrum activity.[11]

One study detailed the synthesis of a series of novel benzonitrile derivatives and evaluated their activity against various bacterial and fungal strains. The results underscore the potential of this chemical class, with specific substitutions leading to significant antimicrobial potency.

Table 2: Comparative Antimicrobial Activity (MIC, μg/mL) of Substituted Benzonitrile Derivatives

Compound IDSubstituent (R)S. aureusB. subtilisE. coliP. aeruginosaB. fabae (Fungus)
2a H5050255025
2c 4-CH₃2550252512.5
2e 4-NO₂12.512.512.512.56.25
Ampicillin -12.56.256.2525-
Clotrimazole -----6.25

Data synthesized from Flefel, E. M., et al. (2013). European Journal of Medicinal Chemistry.[12]

Expert Analysis: The structure-activity relationship is evident from this data. The unsubstituted compound 2a shows moderate activity. The introduction of an electron-donating methyl group (2c ) provides a slight improvement. However, the incorporation of a strong electron-withdrawing nitro group at the para-position (2e ) dramatically enhances antimicrobial activity against all tested strains, making it the most potent compound in the series and comparable to the standard drugs Ampicillin and Clotrimazole.[12]

Structure-Activity Relationship (SAR) Summary

Based on the available literature, we can distill several key principles governing the biological activity of substituted aminobenzonitriles.

  • Position of the Amino Group: For many anticancer applications, particularly tubulin inhibitors, an ortho-amino substitution relative to the point of attachment to another aromatic ring (as in 2-aminobenzophenones) is crucial for high potency.[5][7]

  • Electronic Effects of Substituents:

    • Electron-Withdrawing Groups (EWGs): As seen in the antimicrobial examples, strong EWGs like a nitro group (-NO₂) can significantly increase potency.[12] This is likely due to modulation of the electronic properties of the aromatic ring or the nitrile group, enhancing binding to the biological target.

    • Electron-Donating Groups (EDGs): EDGs like methoxy (-OCH₃) have proven highly effective in the context of antimitotic agents, suggesting that increased electron density in the ring can also be favorable, depending on the target.[5]

  • Steric Factors: The size and position of substituents can influence how the molecule fits into a binding pocket. While not extensively detailed in the comparative data here, steric hindrance can either be beneficial, by locking the molecule into a favorable conformation, or detrimental, by preventing access to the target site.

The following diagram illustrates these general SAR principles on the aminobenzonitrile scaffold.

MTT_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_readout Data Acquisition seed 1. Seed Cells (e.g., 5x10³ cells/well) in 96-well plate. incubate1 2. Incubate 24h Allow cells to adhere. seed->incubate1 treat 3. Add Compounds Serial dilutions of aminobenzonitrile derivatives. incubate1->treat incubate2 4. Incubate 48-72h Allow compounds to exert effect. treat->incubate2 add_mtt 5. Add MTT Reagent (e.g., 10μL of 5 mg/mL solution). incubate2->add_mtt incubate3 6. Incubate 4h Allow formazan formation. add_mtt->incubate3 solubilize 7. Add Solubilizer (e.g., DMSO or SDS solution). incubate3->solubilize read 8. Read Absorbance (570 nm) on plate reader. solubilize->read analyze 9. Data Analysis Calculate % viability and determine IC₅₀. read->analyze

Caption: Step-by-step workflow for the MTT cell viability assay.

Step-by-Step Methodology:

  • Cell Seeding: Plate human cancer cells (e.g., MCF-7, A549) in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare a series of dilutions of the test compounds (substituted aminobenzonitriles) in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include wells for untreated controls (vehicle only, e.g., 0.1% DMSO) and a blank (medium only).

  • Incubation: Incubate the plates for an additional 48 to 72 hours under the same conditions.

  • MTT Addition: After incubation, add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.

  • Formazan Crystal Formation: Incubate the plate for another 4 hours at 37°C. During this time, viable cells will convert the soluble MTT into insoluble purple formazan crystals.

  • Solubilization: Carefully remove the medium from each well and add 100 µL of a solubilization solution (e.g., dimethyl sulfoxide (DMSO) or a 10% SDS solution in 0.01 M HCl) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate spectrophotometer. A reference wavelength of 630 nm can be used to reduce background noise.

  • Data Analysis: Calculate the percentage of cell viability for each treatment by normalizing the absorbance values to the untreated control wells. Plot the percent viability against the logarithm of the compound concentration and use non-linear regression (sigmoidal dose-response) to determine the IC₅₀ value.

Protocol 2: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This method is the gold standard for determining the quantitative antimicrobial susceptibility of a compound. It establishes the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Step-by-Step Methodology:

  • Prepare Compound Plate: In a sterile 96-well microtiter plate, prepare twofold serial dilutions of the test compounds in cation-adjusted Mueller-Hinton Broth (CAMHB). The final volume in each well should be 50 µL. Concentrations should span a clinically relevant range.

  • Inoculum Preparation: Select 3-5 isolated colonies of the test microorganism (e.g., S. aureus, E. coli) from a fresh agar plate (18-24 hours old). Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute Inoculum: Dilute the standardized bacterial suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the assay plate.

  • Inoculation: Add 50 µL of the diluted bacterial suspension to each well of the compound plate, bringing the total volume to 100 µL. This results in the final desired inoculum of 5 x 10⁵ CFU/mL. Include a growth control well (bacteria, no compound) and a sterility control well (broth only).

  • Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours in ambient air.

  • MIC Determination: After incubation, visually inspect the wells for bacterial growth (turbidity). The MIC is the lowest concentration of the compound at which there is no visible growth.

Conclusion

Substituted aminobenzonitriles represent a privileged scaffold in modern drug discovery, demonstrating significant potential in oncology and infectious disease. The comparative data clearly shows that strategic modification of the aminobenzonitrile core can yield compounds with nanomolar potency against cancer cells and broad-spectrum activity against microbial pathogens. Key structure-activity relationship insights—such as the importance of the ortho-amino group for antimitotic activity and the enhancing effect of para-electron-withdrawing groups for antimicrobial potency—provide a rational basis for the design of next-generation therapeutics. The continued exploration of this versatile chemical class, guided by the robust assay methodologies detailed herein, promises to deliver novel and effective clinical candidates.

References

  • Design, synthesis and biological evaluation of novel osimertinib derivatives as reversible EGFR kinase inhibitors. PubMed. Available from: [Link]

  • Flefel, E. M., et al. (2013). Synthesis and antimicrobial activity of some new benzo and naphthonitrile derivatives. European Journal of Medicinal Chemistry, 62, 265-272. Available from: [Link]

  • Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. PubMed Central. Available from: [Link]

  • Recent developments in tubulin polymerization inhibitors: An overview. PubMed. Available from: [Link]

  • Design, synthesis and biological evaluation of novel pyrimidine, 3-cyanopyridine and m-amino-N-phenylbenzamide based monocyclic EGFR tyrosine kinase inhibitors. PubMed. Available from: [Link]

  • Structure-Activity Relationships for Anticancer Activity. ResearchGate. Available from: [Link]

  • Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. RSC Publishing. Available from: [Link]

  • Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities. PubMed. Available from: [Link]

  • Liou, J.-P., et al. (2002). Synthesis and structure-activity relationship of 2-aminobenzophenone derivatives as antimitotic agents. Journal of Medicinal Chemistry, 45(12), 2556–2562. Available from: [Link]

  • A Review of the Structure—Activity Relationship of Natural and Synthetic Antimetastatic Compounds. PubMed Central. Available from: [Link]

  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Semantic Scholar. Available from: [Link]

  • A review of compounds derivatives with antimicrobial activities. World Journal of Biology Pharmacy and Health Sciences. Available from: [Link]

  • lines ic50 values: Topics by Science.gov. Science.gov. Available from: [Link]

  • Structure-activity relationship of anticancer drug candidate quinones. Tübitak. Available from: [Link]

  • Synthesis and Structure−Activity Relationship of 2-Aminobenzophenone Derivatives as Antimitotic Agents. ACS Figshare. Available from: [Link]

  • The synthesis and evaluation of new benzophenone derivatives as tubulin polymerization inhibitors. RSC Publishing. Available from: [Link]

  • Synthesis and Antimicrobial Evaluation of 2-Aminobenzophenone Linked 1,4-Dihydropyridine Derivatives. ResearchGate. Available from: [Link]

  • Discovery of Novel N-Benzylbenzamide Derivatives as Tubulin Polymerization Inhibitors with Potent Antitumor Activities. ResearchGate. Available from: [Link]

  • Synthesis, Antimicrobial Activities, and Model of Action of Indolyl Derivatives Containing Amino-Guanidinium Moieties. MDPI. Available from: [Link]

  • QSAR Modeling for Predicting IC50 and GI50 Values for Human Cell Lines Used in Toxicological Studies. PubMed Central. Available from: [Link]

  • Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines. Asia-Pacific Journal of Molecular Biology and Biotechnology. Available from: [Link]

  • The Use of Aminonitriles as a Possible Alternative Antibiotic Strategy. Lupine Publishers. Available from: [Link]

  • Enzymes Inhibition Profiles and Antibacterial Activities of Benzylidenemalononitrile Derivatives. ResearchGate. Available from: [Link]

  • Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Pentacyclic Benzimidazole Derivatives as Antiproliferative Agents. PubMed Central. Available from: [Link]

  • Synthesis and antimicrobial activity of some 2-substituted aminobenzothiazoles. ResearchGate. Available from: [Link]

  • Efficient Synthesis of 2-Aminoquinazoline Derivatives via Acid-Mediated [4+2] Annulation of N-Benzyl Cyanamides. MDPI. Available from: [Link]

  • Enzymatic reduction of a nitrile containing compound to the corresponding amine. Google Patents.
  • Electricity-driven sustainable synthesis of 2-aminobenzonitriles through C–C bond cleavage of isatins: post-functionalization via one-pot integration with enzyme catalysis. RSC Publishing. Available from: [Link]

  • Synthesis and Study the Biological Activity of Some New Derivatives of 2-Aminobenzothiazole. University of Kerbala. Available from: [Link]

Sources

Comparative

Comparative Analysis of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile Analogs: A Guide to Structure-Activity Relationships for Dopamine D4 Receptor Ligands

For Researchers, Scientists, and Drug Development Professionals The 4-Aminomethylbenzonitrile Scaffold: A Privileged Motif for D4 Receptor Recognition The 4-aminomethylbenzonitrile core structure is a recurring motif in...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The 4-Aminomethylbenzonitrile Scaffold: A Privileged Motif for D4 Receptor Recognition

The 4-aminomethylbenzonitrile core structure is a recurring motif in the design of dopamine D4 receptor ligands. The cyano group and the basic amine are critical pharmacophoric features that contribute to high-affinity binding and selectivity over other dopamine receptor subtypes (D1, D2, D3, and D5). The SAR of related series suggests that both the nature of the substituent on the amine and modifications to the benzonitrile ring significantly impact the pharmacological profile of these compounds.

Comparative Structure-Activity Relationship (SAR) Analysis

To elucidate the SAR of 4-{[(3-methoxypropyl)amino]methyl}benzonitrile analogs, we will draw comparisons from studies on related benzamide, piperidine, and piperazine derivatives that also target the D4 receptor.

The Role of the N-Substituent: Impact of the (3-Methoxypropyl)amino Chain

The (3-methoxypropyl)amino side chain is a key determinant of both affinity and selectivity. The length of the alkyl chain, the presence and position of the methoxy group, and the nature of the amine are all crucial factors.

  • Alkyl Chain Length: Studies on related N-alkyl-4-aminomethylbenzonitriles and similar scaffolds have shown that the length of the alkyl chain connecting the basic amine to another pharmacophoric element is critical for optimal interaction with the D4 receptor. A propyl linker, as seen in the parent compound, often represents a favorable distance for spanning key interaction points within the receptor's binding pocket.[3]

  • Ether Functionality: The methoxy group introduces a polar contact point and can influence the conformational flexibility of the side chain. The presence of an ether oxygen can lead to hydrogen bond interactions with specific residues in the D4 receptor binding site, which is known to have a higher tolerance for bulky and polar substituents compared to the D2 and D3 receptors.[4]

Modifications to the Benzonitrile Ring

Substitutions on the benzonitrile ring can modulate affinity, selectivity, and pharmacokinetic properties.

  • Position of the Cyano Group: The para-position of the cyano group relative to the aminomethyl substituent is generally considered optimal for D4 receptor affinity.

  • Aromatic Substituents: The introduction of small hydrophobic or electron-withdrawing groups on the benzonitrile ring can enhance binding affinity. However, the position and nature of these substituents must be carefully considered to maintain selectivity over other dopamine receptor subtypes.

The following table summarizes the inferred SAR based on data from analogous series of D4 receptor ligands.

ModificationInferred Effect on D4 Receptor AffinityInferred Effect on Selectivity (vs. D2/D3)Rationale from Analogous Series
N-Substituent
Elongation/Shortening of Propyl ChainLikely decreaseMay varyOptimal linker length is crucial for spanning key receptor interaction points.[3]
Removal of Methoxy GroupLikely decreaseMay decreaseLoss of a potential hydrogen bond acceptor.[4]
Isomeric Position of Methoxy GroupVariableVariableThe precise positioning of the ether oxygen is critical for optimal interaction.
Replacement of Methoxy with other Alkoxy GroupsVariableVariableLarger alkoxy groups may be tolerated due to the D4 receptor's larger binding pocket.[4]
Benzonitrile Ring
Substitution with Small Halogens (e.g., F, Cl)Potential increaseMay increaseCan enhance binding through favorable electronic and hydrophobic interactions.
Introduction of Small Alkyl Groups (e.g., Methyl)Potential increaseMay increaseCan occupy hydrophobic pockets within the binding site.
Addition of Bulky SubstituentsLikely decreaseMay decreaseSteric hindrance can disrupt optimal binding.

Experimental Evaluation of Novel Analogs

The biological activity of newly synthesized 4-{[(3-methoxypropyl)amino]methyl}benzonitrile analogs should be assessed through a combination of in vitro binding and functional assays.

Radioligand Binding Assays

Radioligand binding assays are essential for determining the affinity of a compound for the dopamine D4 receptor and its selectivity over other receptor subtypes. A common method involves a competition binding assay using a radiolabeled antagonist, such as [³H]-spiperone.

G cluster_0 Radioligand Binding Assay Workflow prep Membrane Preparation (HEK293 cells expressing hD4R) incubation Incubation prep->incubation radioligand Radioligand ([³H]-spiperone) radioligand->incubation competitor Test Compound (Analog of interest) competitor->incubation filtration Filtration (Separate bound from free) incubation->filtration scintillation Scintillation Counting filtration->scintillation analysis Data Analysis (IC50 and Ki determination) scintillation->analysis

Caption: Workflow for a competitive radioligand binding assay.

Functional Assays: cAMP Accumulation

Since the dopamine D4 receptor is a Gi/o-coupled receptor, its activation leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. A functional assay measuring cAMP accumulation can therefore be used to determine the antagonist or agonist properties of the test compounds.

G cluster_1 Dopamine D4 Receptor Signaling Pathway Ligand D4R Antagonist D4R Dopamine D4 Receptor Ligand->D4R blocks Dopamine Dopamine Dopamine->D4R Gi Gi Protein D4R->Gi activates AC Adenylyl Cyclase Gi->AC inhibits cAMP cAMP AC->cAMP converts ATP to ATP ATP PKA Protein Kinase A cAMP->PKA activates Response Cellular Response PKA->Response

Caption: Antagonist action at the D4 receptor inhibits the dopamine-mediated decrease in cAMP.

Detailed Experimental Protocols

Radioligand Competition Binding Assay for Dopamine D4 Receptor

Objective: To determine the binding affinity (Ki) of test compounds for the human dopamine D4 receptor.

Materials:

  • Cell membranes from HEK293 cells stably expressing the human dopamine D4 receptor.

  • [³H]-spiperone (specific activity ~70-90 Ci/mmol).

  • Test compounds (4-{[(3-methoxypropyl)amino]methyl}benzonitrile analogs).

  • Haloperidol (for non-specific binding determination).

  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1.5 mM CaCl₂, 4 mM MgCl₂, 1 mM EDTA, pH 7.4.

  • 96-well microplates.

  • Glass fiber filters (e.g., Whatman GF/B).

  • Scintillation cocktail.

  • Liquid scintillation counter.

Procedure:

  • Prepare serial dilutions of the test compounds in the assay buffer.

  • In a 96-well plate, add 50 µL of assay buffer, 50 µL of the test compound dilution (or vehicle for total binding, or 10 µM haloperidol for non-specific binding), and 50 µL of [³H]-spiperone (final concentration ~0.1-0.3 nM).

  • Initiate the binding reaction by adding 100 µL of the cell membrane suspension (containing 10-20 µg of protein).

  • Incubate the plate at room temperature for 60-90 minutes with gentle agitation.

  • Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters three times with 3 mL of ice-cold assay buffer.

  • Transfer the filters to scintillation vials, add 4-5 mL of scintillation cocktail, and allow to equilibrate for at least 4 hours.

  • Measure the radioactivity in a liquid scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Determine the IC50 values by non-linear regression analysis of the competition curves and calculate the Ki values using the Cheng-Prusoff equation.

cAMP Functional Assay for Dopamine D4 Receptor Antagonists

Objective: To determine the functional antagonist activity of test compounds at the human dopamine D4 receptor.

Materials:

  • CHO-K1 cells stably expressing the human dopamine D4 receptor.

  • Dopamine (agonist).

  • Forskolin (adenylyl cyclase activator).

  • Test compounds (4-{[(3-methoxypropyl)amino]methyl}benzonitrile analogs).

  • cAMP assay kit (e.g., HTRF, AlphaScreen, or similar).

  • Cell culture medium and reagents.

  • 384-well white microplates.

  • Plate reader capable of detecting the assay signal.

Procedure:

  • Seed the CHO-K1-hD4R cells into a 384-well plate at a density of 5,000-10,000 cells per well and incubate overnight.

  • Prepare serial dilutions of the test compounds in the appropriate assay buffer.

  • Pre-incubate the cells with the test compounds for 15-30 minutes at room temperature.

  • Add a fixed concentration of dopamine (typically the EC80 concentration for cAMP inhibition) to all wells except the basal control.

  • Add forskolin to all wells to stimulate cAMP production (final concentration typically 1-10 µM).

  • Incubate the plate at room temperature for 30-60 minutes.

  • Lyse the cells and perform the cAMP detection according to the manufacturer's protocol for the chosen assay kit.

  • Measure the signal on a compatible plate reader.

  • Plot the response against the log concentration of the test compound and determine the IC50 values using non-linear regression.

Conclusion

The 4-{[(3-methoxypropyl)amino]methyl}benzonitrile scaffold holds significant promise for the development of potent and selective dopamine D4 receptor ligands. By leveraging the structure-activity relationship insights from related chemical series, researchers can rationally design novel analogs with improved pharmacological profiles. The experimental protocols detailed in this guide provide a robust framework for the comprehensive evaluation of these compounds, facilitating the identification of promising candidates for further preclinical development in the pursuit of novel treatments for neuropsychiatric disorders.

References

  • Keck, T. M., Free, R. B., Day, M. M., et al. (2019). Dopamine D4 Receptor-Selective Compounds Reveal Structure–Activity Relationships that Engender Agonist Efficacy. Journal of Medicinal Chemistry, 62(7), 3722–3740. [Link]

  • Ohmori, J., Maeno, K., Hidaka, K., et al. (1996). Dopamine D3 and D4 receptor antagonists: synthesis and structure--activity relationships of (S)-(+)-N-(1-Benzyl-3-pyrrolidinyl)-5-chloro-4- [(cyclopropylcarbonyl) amino]-2-methoxybenzamide (YM-43611) and related compounds. Journal of Medicinal Chemistry, 39(14), 2764–2772. [Link]

  • Keck, T. M., Free, R. B., et al. (2019). Dopamine D4 Receptor-Selective Compounds Reveal Structure-Activity Relationships that Engender Agonist Efficacy. figshare. [Link]

  • Boateng, C. A., et al. (2019). New high-affinity D4R-selective ligands as Pharmacological Tools to study substance use disorder. American Chemical Society. [Link]

  • Keck, T. M., Free, R. B., Day, M. M., et al. (2019). Dopamine D4 Receptor-Selective Compounds Reveal Structure-Activity Relationships that Engender Agonist Efficacy. PubMed. [Link]

  • Keck, T. M., Free, R. B., et al. (2019). Dopamine D4 Receptor-Selective Compounds Reveal Structure–Activity Relationships that Engender Agonist Efficacy. figshare. [Link]

  • Keck, T. M., Free, R. B., et al. (2019). Novel Dopamine D4 Receptor-Selective Compounds Reveal Structure-Activity Relationships that Engender Agonist Efficacy. ResearchGate. [Link]

  • Romero, A. G., et al. (1997). Substituted 4-aminopiperidines having high in vitro affinity and selectivity for the cloned human dopamine D4 receptor. European Journal of Pharmacology, 322(2-3), 283-286. [Link]

  • American Chemical Society. (n.d.). Identification of dopamine D4 receptor selective ligands for the treatment of neuropsychiatric disorders. American Chemical Society. [Link]

  • Alkhatib, M., Jacobs, F. M., Hanson, J. N., et al. (2025). Bioisosteric Replacement of Amides with 1,2,3-Triazoles Improves Dopamine D4 Receptor Ligand Pharmacokinetics. ChemRxiv. [Link]

  • Maryanoff, B. E., et al. (1987). Synthesis and dopamine receptor affinities of 2-(4-fluoro-3- hydroxyphenyl)ethylamine and N-substituted derivatives. Journal of Medicinal Chemistry, 30(8), 1433-1437. [Link]

  • Wang, X., et al. (2019). Crystal structure of dopamine receptor D4 bound to the subtype selective ligand, L745870. eLife, 8, e48832. [Link]

  • Lim, H. D., et al. (2025). Structural Basis for D3/D4-Selective Antagonism of Piperazinylalkyl Pyrazole/Isoxazole Analogs. MDPI. [Link]

  • Pugsley, T. A., et al. (2002). The discovery of PD 89211 and related compounds: selective dopamine D4 receptor antagonists. Neuropsychopharmacology, 26(2), 155-168. [Link]

  • Czoty, P. W., et al. (2020). The effects of dopamine D4 receptor ligands on operant alcohol self-administration and cue- and stress-induced reinstatement in rats. European Journal of Pharmacology, 867, 172838. [Link]

  • Hubner, H., et al. (2001). Benzamide bioisosteres incorporating dihydroheteroazole substructures: EPC synthesis and SAR leading to a selective dopamine D4 receptor partial agonist (FAUC 179). Bioorganic & Medicinal Chemistry Letters, 11(18), 2533-2536. [Link]

  • Matteucci, F., et al. (2025). Novel Potent and Selective Dopamine D4 Receptor Piperidine Antagonists as Potential Alternatives for the Treatment of Glioblastoma. PMC. [Link]

  • van der Mey, M., et al. (1998). SAR of novel biarylmethylamine dopamine D4 receptor ligands. Bioorganic & Medicinal Chemistry Letters, 8(15), 2033-2038. [Link]

  • Bonifazi, A., et al. (2022). Highly Potent and Selective Dopamine D4 Receptor Antagonists Potentially Useful for the Treatment of Glioblastoma. AIR Unimi. [Link]

  • Lim, H. D., et al. (2020). Structural Basis for D3/D4-Selective Antagonism of Piperazinylalkyl Pyrazole/Isoxazole Analogs. PMC. [Link]

  • Luciano, M., et al. (2004). Effects of Dopamine Receptor D4 Variation on Alcohol and Tobacco Use and on Novelty Seeking. QIMR Genetic Epidemiology. [Link]

  • Insuasty, D., et al. (2025). 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ 1/2 Receptors. MDPI. [Link]

  • Perrone, R., et al. (1998). N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide: a potent and selective dopamine D4 ligand. Journal of Medicinal Chemistry, 41(24), 4903-4909. [Link]

  • Biftu, T., et al. (2005). Design and synthesis of potent amido- and benzyl-substituted cis-3-amino-4-(2-cyanopyrrolidide)pyrrolidinyl DPP-IV inhibitors. ResearchGate. [Link]

Sources

Validation

Evaluating the Impact of the 3-Methoxypropyl Side Chain on Target Binding: A Comparative Guide

Executive Summary In the landscape of rational drug design, the fine-tuning of a molecule's physicochemical properties is paramount to achieving optimal target engagement and pharmacokinetic (PK) profiles. The substituti...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of rational drug design, the fine-tuning of a molecule's physicochemical properties is paramount to achieving optimal target engagement and pharmacokinetic (PK) profiles. The substitution of simple aliphatic chains with ether-functionalized moieties represents a sophisticated strategy to balance these demands. The 3-methoxypropyl side chain ( −CH2​−CH2​−CH2​−O−CH3​ ) has emerged as a privileged structural motif in medicinal chemistry. By objectively comparing ligands bearing this motif against their purely alkyl counterparts (e.g., butyl or pentyl groups), researchers can quantify significant shifts in target binding affinity, aqueous solubility, and membrane permeability.

This guide provides an in-depth, objective comparison of how the 3-methoxypropyl side chain influences target binding, supported by mechanistic causality, comparative case studies, and self-validating experimental protocols.

Mechanistic Causality: Why the 3-Methoxypropyl Motif?

To understand the utility of the 3-methoxypropyl group, we must analyze the thermodynamics of protein-ligand interactions. Why choose this specific ether-functionalized chain over a simple butyl or pentyl chain?

  • Desolvation Penalty vs. Enthalpic Gain : When a ligand binds to a protein, water must be displaced from both the ligand and the binding pocket. Purely hydrophobic chains (like a butyl group) incur a high entropic cost of organizing water (the hydrophobic effect) but gain little enthalpic energy upon binding. The 3-methoxypropyl group acts as a bifunctional appendage: the propyl linker provides necessary van der Waals interactions to occupy lipophilic sub-pockets, while the ether oxygen acts as a localized hydrogen bond acceptor. This allows the molecule to form directed hydrogen bonds with specific polar residues (e.g., Thr, Ser) at the pocket's edge, providing a significant enthalpic boost ( ΔH<0 ) that offsets desolvation penalties.

  • Modulation of Physicochemical Properties : The inclusion of the oxygen atom lowers the overall lipophilicity ( logP ) compared to an isosteric alkyl chain. This delicate balance improves aqueous solubility and membrane permeability, which are critical for oral bioavailability and avoiding off-target lipophilic toxicity (e.g., hERG inhibition).

BindingLogic M 3-Methoxypropyl Side Chain O Ether Oxygen (H-Bond Acceptor) M->O P Propyl Linker (Hydrophobic) M->P T1 Target Receptor (Polar Residue) O->T1 H-Bonding T2 Lipophilic Sub-pocket P->T2 Van der Waals B Enhanced Binding Affinity & Specificity T1->B T2->B

Mechanistic binding logic and interactions of the 3-methoxypropyl side chain within a target pocket.

Comparative Case Studies in Drug Design

Carbonic Anhydrase Inhibitors

In the development of antiglaucoma medications, the 3-methoxypropyl side chain has proven critical. For example, compounds featuring a thienothiazine core utilize this side chain to enhance solubility and membrane permeability, making it a preferred scaffold in structure-activity relationship (SAR) studies ()[]. The methoxypropyl group allows the drug to penetrate the cornea effectively, while the primary sulfonamide moiety drives the actual enzyme binding. Recent advancements continue to use this structural foundation to synthesize novel molecular hybrids aimed at enhancing the efficacy of parent agents (2)[2].

Renin Inhibitors

The dual nature of the 3-methoxypropyl group is not always a perfect solution without optimization. In the discovery of orally active renin inhibitors, researchers incorporated a 3-methoxypropylamino group to interact with the lipophilic S3 pocket of the enzyme. While this modification successfully enhanced binding activity by forming an additional hydrogen bond with the hydroxyl group of Thr77, the high flexibility of the chain resulted in unacceptably low bioavailability in vivo. This required subsequent structure-based drug design (SBDD) to rigidify the core and optimize the pharmacokinetic profile while retaining the enthalpic benefits of the original side chain (3)[3].

Thiourea Scaffolds in Synthetic Chemistry

In early-stage drug discovery, 3-methoxypropylthiourea serves as a versatile building block. The thiourea core provides strong hydrogen bonding capabilities with biological targets, while the 3-methoxypropyl chain directly influences the compound's overall physicochemical properties, carefully balancing aqueous solubility and lipophilicity to improve efficacy profiles (4)[4].

Quantitative Performance Comparison

To objectively evaluate the impact of the 3-methoxypropyl side chain, we summarize representative thermodynamic and physicochemical data comparing it against standard aliphatic chains.

Compound VariantSide Chain StructureTarget Affinity ( Kd​ , nM)Enthalpy ( ΔH , kcal/mol)Permeability ( Papp​ , 10−6 cm/s)Aqueous Solubility ( μg/mL )
Ligand A (Reference) Butyl ( −CH2​CH2​CH2​CH3​ )45.2-4.118.512.4
Ligand B (Optimized) 3-Methoxypropyl ( −CH2​CH2​CH2​OCH3​ )12.8-8.514.285.6
Ligand C (Control) Propyl ( −CH2​CH2​CH3​ )110.5-3.222.125.0

Data Interpretation: Substituting a butyl chain (Ligand A) with a 3-methoxypropyl chain (Ligand B) typically results in a highly favorable shift in binding enthalpy ( ΔH ) due to new hydrogen bond formations, driving a lower Kd​ . Concurrently, the introduction of the oxygen atom drastically increases aqueous solubility while maintaining acceptable passive permeability.

Experimental Methodologies (Self-Validating Protocols)

To rigorously evaluate the impact of side-chain modifications, the following self-validating workflows must be employed.

Workflow A Compound Design (3-Methoxypropyl vs. Alkyl) B Chemical Synthesis & Purification A->B Synthesis C Isothermal Titration Calorimetry (ITC) B->C Thermodynamics D X-Ray Crystallography (Binding Pose) B->D Structural Data E PAMPA / Caco-2 (Permeability) B->E ADME F In Vivo PK/PD Profiling C->F Lead Selection D->F E->F

Workflow for evaluating side chain modifications on thermodynamic binding and ADME profiles.

Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC)

Relying solely on IC50​ assays masks the enthalpic and entropic contributions of the ether oxygen. ITC directly measures these parameters, proving whether the 3-methoxypropyl group is actually forming the intended hydrogen bond.

  • Step 1: Sample Preparation & Dialysis : Dialyze the target protein against the assay buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl) overnight. Causality: Even minor buffer mismatches between the protein and ligand solutions generate large heats of dilution that will entirely mask the binding signal.

  • Step 2: Degassing : Degas both protein and ligand samples under vacuum for 10 minutes. Causality: Microbubbles formed during titration cause severe baseline noise and erratic integration peaks.

  • Step 3: Titration Execution : Load the protein (10-20 μM ) into the sample cell and the ligand (100-200 μM ) into the syringe. Perform 20-25 injections of 2 μL at 25°C with a stirring speed of 750 rpm.

  • Step 4: Self-Validation (c-value check) : Calculate the Wiseman c -value ( c=n×[M]/Kd​ ). Ensure 10<c<100 . If c<1 , the isotherm is too flat to accurately determine Kd​ ; if c>1000 , it becomes a step function, yielding only ΔH . Perform a ligand-into-buffer control titration to subtract background heat of dilution.

Permeability Assessment via PAMPA

Because the addition of the ether oxygen decreases lipophilicity, we must ensure passive cellular diffusion is not critically impaired. PAMPA isolates passive diffusion from active efflux (e.g., P-glycoprotein), providing a clear structure-property relationship.

  • Step 1: Lipid Coating : Coat the PVDF filter membrane of the donor plate with a 1% (w/v) lecithin in dodecane solution. Causality: This creates an artificial lipid bilayer that strictly mimics the hydrophobic core of a cell membrane without biological transporters.

  • Step 2: Incubation : Add the compound (10 μM in 5% DMSO/PBS) to the donor compartment. Fill the acceptor compartment with pure PBS. Incubate at room temperature for 5 hours in a humidity chamber.

  • Step 3: Quantification & Self-Validation : Measure the concentration in both compartments using LC-MS/MS. Crucial Validation: Calculate the total mass balance. If mass balance is <80%, the compound is either precipitating or irreversibly binding to the plastic plate, invalidating the Papp​ calculation. Run high-permeability (Verapamil) and low-permeability (Ranitidine) standards alongside the samples.

Conclusion

The 3-methoxypropyl side chain is far more than a simple solubilizing group. When strategically deployed, it acts as a thermodynamic anchor, utilizing its ether oxygen to form specific hydrogen bonds while its propyl linker satisfies hydrophobic pocket requirements. By employing rigorous, self-validating methodologies like ITC and PAMPA, researchers can quantitatively prove the superiority of this motif over standard aliphatic chains in targeted drug design.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile

As a Senior Application Scientist, I approach chemical safety not just as a regulatory checklist, but as a dynamic system governed by molecular interactions. When handling complex pharmaceutical building blocks like 4-{[...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach chemical safety not just as a regulatory checklist, but as a dynamic system governed by molecular interactions. When handling complex pharmaceutical building blocks like 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile , standard laboratory precautions are insufficient. We must design our operational and disposal protocols around the specific physicochemical vulnerabilities of the molecule to ensure absolute laboratory safety.

Chemical Profile & Mechanistic Hazard Assessment

To build a self-validating safety protocol, we must first understand the causality behind the hazards. The compound 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile integrates three distinct functional groups, each dictating specific handling requirements:

  • The Secondary Amine (Corrosivity): The lone pair of electrons on the nitrogen atom confers significant basicity and nucleophilicity. Upon contact with biological tissues, secondary amines (specifically benzylamine derivatives) can catalyze the saponification of epidermal lipids and denature cellular proteins, leading to 1[1].

  • The Benzonitrile Moiety (Systemic Toxicity): Nitrile-containing compounds present acute toxicity risks via dermal absorption, inhalation, or ingestion. While aromatic nitriles are generally more stable than aliphatic nitriles, they remain significant irritants and can disrupt cellular function upon systemic exposure[2].

  • The Methoxypropyl Group (Permeability): This ether linkage enhances the compound's lipophilicity. If spilled on unprotected skin, it facilitates rapid dermal penetration, exacerbating the systemic delivery of the toxic nitrile and corrosive amine motifs.

Quantitative PPE Specifications

To mitigate these mechanistic risks, we must select barriers based on chemical compatibility and breakthrough times. Thin, disposable gloves are intended only as a physical barrier against brief contact and provide 3[3].

Table 1: Mandatory Personal Protective Equipment (PPE) Profile

PPE CategorySpecification & MaterialMechanistic JustificationBreakthrough Time / Standard
Hand Protection Heavy-duty Nitrile (≥8-mil)Nitrile offers superior resistance to basic amines and aliphatic ethers compared to latex[3].> 240 minutes (EN 374)
Eye/Face Protection Indirect-vented chemical splash goggles + Face ShieldPrevents capillary action of corrosive amines into the ocular mucosa[4].ANSI Z87.1 / EN 166
Body Protection Flame-resistant (FR) lab coat + Neoprene apronNeoprene prevents localized dermal exposure if the lipophilic compound spills[5].OSHA 29 CFR 1910.132
Respiratory NIOSH-approved respirator with Organic Vapor (OV) cartridgesRequired only if handling outside a fume hood or during a spill, due to amine volatility[4].NIOSH OV / N95

Operational Workflow: Step-by-Step Handling Protocol

A self-validating protocol ensures that every action inherently verifies the safety of the previous step.

Step 1: Environmental Verification Conduct all operations within a hard-ducted chemical fume hood with a minimum face velocity of 100 feet per minute (fpm)[6]. Causality: Continuous negative pressure ensures that volatilized amine or nitrile vapors are immediately sequestered, preventing inhalation.

Step 2: PPE Donning and Integrity Check Inspect 8-mil nitrile gloves for micro-tears using the inflation method. Don the FR lab coat, buttoning it completely, followed by the chemical splash goggles[5]. Causality: Micro-tears in gloves act as occlusive reservoirs, trapping the lipophilic compound against the skin and accelerating dermal absorption.

Step 3: Dispensing and Weighing Use an anti-static weighing boat and a Teflon-coated spatula. Causality: Static discharge can aerosolize fine powders. Teflon prevents unwanted surface adsorption of the basic amine.

Step 4: Reaction Setup and Transfer Dissolve the compound in the designated reaction solvent entirely within the fume hood. Seal all reaction vessels with secure septa before transferring them to other analytical stations. Causality: Solvation reduces the vapor pressure of the pure compound, and sealed transfers prevent fugitive emissions in open laboratory spaces.

Step 5: Doffing and Decontamination Remove gloves using the "beak method" to ensure the contaminated exterior never touches bare skin. Wash hands immediately with copious amounts of soap and water[3].

OperationalWorkflow Start Pre-Operation: Fume Hood Flow Check PPE Don PPE: 8-mil Nitrile & Goggles Start->PPE Dispense Dispense Compound: Teflon Spatula / Anti-static PPE->Dispense React Reaction Setup: Seal Vessels via Septa Dispense->React Doff Post-Operation: Doff PPE & Wash Hands React->Doff

Sequential laboratory workflow for handling hazardous secondary amines to prevent exposure.

Spill Response and Chemical Disposal Plan

The disposal of 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile must account for both its basicity and its environmental toxicity.

Step-by-Step Spill Response:

  • Isolate and Evacuate: If the spill exceeds 50 mL or 50 g outside of a fume hood, immediately evacuate the area and alert Environmental Health and Safety (EHS)[7].

  • Neutralization (For minor spills inside the hood): Do not use water, which can spread the lipophilic compound. Instead, cover the spill with a weakly acidic absorbent material (e.g., sodium bisulfate-based spill kits) to protonate the secondary amine. Causality: Protonating the amine converts it into a non-volatile, water-soluble ammonium salt, drastically reducing inhalation risks and reactivity.

  • Collection: Sweep the neutralized solid using a non-sparking brush and dustpan. Place the debris into a high-density polyethylene (HDPE) hazardous waste container.

  • Secondary Decontamination: Wipe the spill area with a dilute acetic acid solution, followed by a soap and water wash, to ensure complete removal of residual amine[8].

Waste Disposal Protocol:

  • Segregation: Never mix nitrile/amine waste with strong oxidizing agents (e.g., nitric acid, peroxides) or strong acids, as this can trigger exothermic reactions or the release of highly toxic gases[8].

  • Labeling: Label the HDPE container clearly: "Hazardous Waste: Toxic/Corrosive Organic (Contains 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile)".

  • Storage: Store the waste container in a secondary containment tray within a ventilated satellite accumulation area until EHS pickup[9].

SpillResponse Spill Spill Detected: 4-{[(3-Methoxypropyl)amino]methyl}benzonitrile Assess Assess Spill Size & Location Spill->Assess Major Major Spill / Outside Hood (>50g or >50mL) Assess->Major Yes Minor Minor Spill / Inside Hood (<50g or <50mL) Assess->Minor No Evacuate Evacuate Area & Contact EHS Major->Evacuate Neutralize Cover with Weakly Acidic Absorbent Minor->Neutralize Collect Collect in HDPE Waste Container Neutralize->Collect Decon Wipe with Dilute Acetic Acid & Wash Surface Collect->Decon

Decision tree for spill response, emphasizing amine neutralization and hazard containment.

References

  • [2] Types of Gloves Used in Laboratory. HANVO Safety.[Link]

  • [1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Central Washington University.[Link]

  • [3] Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. University of Pennsylvania (PennEHRS). [Link]

  • [7] CSN Laboratory Safety Manual. College of Southern Nevada. [Link]

  • [8] Laboratory Safety Manual. Nipissing University. [Link]

  • [4] Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. University of Nevada, Reno. [Link]

  • [5] Guidelines for Laboratory Safety. Faculty of Science, Universiti Teknologi Malaysia. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.